PAPEth-d5

Core Science & Biosynthesis

An In-depth Technical Guide to PAPEth-d5: Application in Phosphatidylethanol Analysis

Introduction

1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5 (PAPEth-d5) is a high-purity, deuterated analog of PAPEth, one of the most abundant species of phosphatidylethanol (B1425624) (PEth).[1] PEth is a group of abnormal phospholipids (B1166683) formed in the presence of ethanol (B145695) through the enzymatic action of phospholipase D (PLD). Due to its exclusive formation in the presence of ethanol and its long half-life in blood, PEth has emerged as a highly specific and sensitive biomarker for monitoring alcohol consumption.[2][3] PAPEth-d5, with its fully deuterated ethanol headgroup, serves as an ideal internal standard for the accurate quantification of endogenous PEth levels in biological samples using isotope dilution mass spectrometry. Its near-identical physicochemical properties to the unlabeled analyte ensure it effectively accounts for variations in sample preparation and instrument response, leading to highly reliable and reproducible results.

Physicochemical Properties and Quantitative Data

While a specific certificate of analysis for PAPEth-d5 is not publicly available, the following table summarizes the key physicochemical and quantitative data for the non-deuterated parent compound, 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine (B3025855) (PAPE), and the expected properties of PAPEth-d5.

Property	Value (PAPE)	Value (PAPEth-d5)	Reference
Chemical Formula	C41H74NO8P	C41H69D5NO8P
Molecular Weight	740.0 g/mol	Approx. 745.0 g/mol
Purity	≥98% (typical for commercial standards)	≥98% (typical for commercial standards)
Storage Temperature	-20°C	-20°C
Solubility	Soluble in ethanol, methanol, and chloroform	Expected to be similar to PAPE
Physical State	Solid	Solid

Experimental Protocols

The quantification of PEth in biological matrices, primarily whole blood, is typically achieved through liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following is a detailed protocol for the analysis of PEth using PAPEth-d5 as an internal standard, synthesized from multiple validated methods.

Materials and Reagents

• PAPEth-d5 internal standard

• Certified reference material for PEth (e.g., PEth 16:0/18:1)

• LC-MS grade methanol, isopropanol (B130326), and acetonitrile

• LC-MS grade formic acid and ammonium (B1175870) formate (B1220265)

• Ultrapure water

• Whole blood samples, calibrators, and quality controls

Sample Preparation: Protein Precipitation

• To 100 µL of whole blood sample, calibrator, or quality control, add 400 µL of isopropanol containing the PAPEth-d5 internal standard at a known concentration (e.g., 10 µg/mL).

• Vortex the mixture vigorously for 10-20 seconds to ensure complete protein precipitation and mixing.

• Centrifuge the samples at high speed (e.g., 13,500 rpm) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer 200 µL of the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A reversed-phase column, such as a Luna® Omega Polar C18 (sub-2 µm), is suitable for the separation of PEth.

  • Mobile Phase A: 5 mM ammonium formate with 0.1% formic acid in water.

  • Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v).

  • Flow Rate: 0.5 mL/min.

  • Gradient: A gradient elution is employed, starting with a higher percentage of mobile phase A and gradually increasing the percentage of mobile phase B to elute the analytes.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in negative mode is typically used for PEth analysis.

  • Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are monitored for the quantification of PEth and the internal standard, PAPEth-d5. For PEth 16:0/18:1, the transition m/z 701.5 → 255.2 is commonly used, and for PAPEth-d5, m/z 706.5 → 255.2 is monitored.

Signaling Pathway and Experimental Workflow

Phospholipase D (PLD) Signaling Pathway and PEth Formation

PEth is formed via a transphosphatidylation reaction catalyzed by the enzyme Phospholipase D (PLD). In the absence of ethanol, PLD hydrolyzes phosphatidylcholine (PC), a major component of cell membranes, to produce phosphatidic acid (PA) and choline. PA is a crucial second messenger involved in various cellular processes. However, when ethanol is present, it can act as a nucleophile, leading to the transfer of the phosphatidyl group from PC to ethanol, resulting in the formation of PEth.

Caption: Formation of PEth via the Phospholipase D pathway.

Experimental Workflow for PEth Quantification using PAPEth-d5

The overall workflow for the quantification of PEth in a biological sample using PAPEth-d5 as an internal standard involves several key steps, from sample collection to data analysis.

Caption: Workflow for PEth quantification using PAPEth-d5.

References

• 1. redhotdiagnostics.com [redhotdiagnostics.com]
• 2. Development and validation of an LC-MS/MS method to quantify the alcohol biomarker phosphatidylethanol 16:0/18:1 in dried blood spots for clinical research purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sciex.com [sciex.com]

PAPEth-d5: A Technical Guide for Researchers

An In-depth Examination of the Deuterated Phospholipid Standard in Biomedical Research

This technical guide provides a comprehensive overview of 1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5 (PAPEth-d5), a deuterated analog of a prominent phosphatidylethanol (B1425624) (PEth) species. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its chemical structure, analytical applications, and its relevance in cellular signaling pathways.

Chemical Structure and Properties

PAPEth-d5 is a synthetic, deuterated phospholipid. The "-d5" designation indicates that the five hydrogen atoms on the ethanolamine (B43304) headgroup have been replaced with deuterium (B1214612). This isotopic labeling makes it an ideal internal standard for mass spectrometry-based quantification of its non-deuterated counterpart, PAPEth.

The systematic name for the non-deuterated form is 1-hexadecanoyl-2-(5Z,8Z,11Z,14Z-icosatetraenoyl)-sn-glycero-3-phosphoethanolamine. It consists of a glycerol (B35011) backbone esterified with palmitic acid at the sn-1 position and arachidonic acid at the sn-2 position. The phosphate (B84403) group at the sn-3 position is further linked to an ethanolamine headgroup.

Below is a 2D representation of the chemical structure of the non-deuterated PAPEth. The deuterium atoms in PAPEth-d5 are located on the ethanolamine moiety.

Table 1: Physicochemical Properties of PAPEth-d5

Property	Value	Source
Molecular Formula	C41H71D5NO8P	Echelon Biosciences[1]
Molecular Weight	747.05 g/mol	Echelon Biosciences[1]
Purity	>90%	Echelon Biosciences[1]
Storage Temperature	-20 °C or below	Echelon Biosciences[1]

Synthesis of PAPEth-d5

Role in Cellular Signaling: The Phospholipase D Pathway

Phosphatidylethanol (PEth), the non-deuterated analog of PAPEth-d5, is formed in the body primarily through the action of phospholipase D (PLD) on phosphatidylcholine in the presence of ethanol.[1] PLD is a crucial enzyme in cellular signaling, catalyzing the hydrolysis of phosphatidylcholine to produce phosphatidic acid (PA) and choline.[1] PA is a key lipid second messenger that regulates a multitude of cellular processes. The formation of PEth is a specific indicator of alcohol consumption and is used as a biomarker.

The following diagram illustrates a simplified workflow for the formation of PEth and its place within the broader PLD signaling pathway.

Caption: Formation of PEth via PLD-mediated transphosphatidylation.

Experimental Protocols: Analysis of Phosphatidylethanol using PAPEth-d5

PAPEth-d5 is primarily used as an internal standard in the quantitative analysis of various PEth species in biological samples, most commonly whole blood, by ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS). The following is a representative protocol based on published methods.

Objective: To quantify PEth 16:0/18:1 in whole blood samples using PAPEth-d5 as an internal standard.

Materials:

• Whole blood samples

• PAPEth-d5 internal standard solution (concentration to be optimized)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium formate (B1220265)

• Water (LC-MS grade)

• Vortex mixer

• Centrifuge

• UPLC system coupled to a tandem mass spectrometer

Procedure:

• Sample Preparation:

  • Thaw whole blood samples at room temperature.

  • To 100 µL of whole blood, add a known amount of PAPEth-d5 internal standard solution.

  • Add 300 µL of cold methanol to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase.

• UPLC-MS/MS Analysis:

  • UPLC Column: A suitable reversed-phase column (e.g., C18 or phenyl-hexyl).

  • Mobile Phase A: 5 mM Ammonium formate in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution: A linear gradient from a lower to a higher percentage of Mobile Phase B over a short run time (e.g., 5 minutes).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometry:

    • Ionization Mode: Negative Electrospray Ionization (ESI-).

    • Scan Type: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • PEth 16:0/18:1: Precursor ion (m/z) -> Product ion (m/z) (specific transitions to be determined empirically).

      • PAPEth-d5: Precursor ion (m/z) -> Product ion (m/z) (specific transitions to be determined empirically).

• Data Analysis:

  • Quantify the peak area of the analyte (PEth 16:0/18:1) and the internal standard (PAPEth-d5).

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Generate a calibration curve using known concentrations of PEth 16:0/18:1 standards with a fixed amount of PAPEth-d5.

  • Determine the concentration of PEth 16:0/18:1 in the unknown samples by interpolating their peak area ratios on the calibration curve.

The following diagram illustrates the general workflow for the quantification of PEth using PAPEth-d5.

Caption: Workflow for PEth analysis using PAPEth-d5 as an internal standard.

Conclusion

PAPEth-d5 is an indispensable tool for the accurate and precise quantification of its corresponding endogenous phosphatidylethanol species. Its use as an internal standard in UPLC-MS/MS methods is critical for clinical and forensic applications where PEth is measured as a biomarker of alcohol consumption. Understanding its chemical properties and its relationship to the phospholipase D signaling pathway provides a broader context for its application in biomedical research. This guide provides a foundational understanding for researchers and professionals working with this important deuterated lipid standard.

References

• 1. Phospholipase D in Cell Signaling: From a Myriad of Cell Functions to Cancer Growth and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Synthesis of 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5 (PAPE-d5)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible synthetic route for 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5 (PAPE-d5), a deuterated analogue of a significant phosphatidylethanolamine. Deuterated lipids are invaluable tools in various research applications, including mass spectrometry-based lipidomics and biophysical studies of cell membranes. This document outlines a detailed, multi-step chemo-enzymatic synthetic pathway, incorporating experimental protocols, quantitative data, and visual diagrams to facilitate its application in a laboratory setting.

Overview of the Synthetic Strategy

The synthesis of PAPE-d5 is a multi-step process that requires careful control of stereochemistry and regioselectivity. The proposed strategy involves three key stages:

• Synthesis of the Deuterated Headgroup: Preparation of N-protected ethanolamine-d5 and its subsequent phosphorylation.

• Synthesis of the Diacylglycerol Backbone: Stereospecific acylation of a chiral glycerol (B35011) precursor to yield 1-palmitoyl-2-arachidonoyl-sn-glycerol (B1242221).

• Coupling and Deprotection: Condensation of the diacylglycerol backbone with the activated phosphoethanolamine-d5 headgroup, followed by the removal of protecting groups to yield the final product.

Experimental Protocols

Stage 1: Synthesis of the Deuterated Headgroup (Phosphoethanolamine-d5)

2.1.1. Synthesis of Ethanolamine-d5

Ethanolamine-d5 can be synthesized from commercially available deuterated starting materials. A common route involves the reaction of ethylene (B1197577) oxide with deuterated ammonia. Alternatively, commercially available ethanolamine-d4 can be used as a starting point, with further deuteration of the amine group if required for specific applications. For the purpose of this guide, we will assume the availability of ethanolamine-d5.

2.1.2. Protection of Ethanolamine-d5

To prevent side reactions during phosphorylation and coupling, the amino group of ethanolamine-d5 must be protected. The tert-butoxycarbonyl (Boc) group is a suitable choice due to its stability and ease of removal under acidic conditions.

• Protocol:

  • Dissolve ethanolamine-d5 (1.0 eq) in a 1:1 mixture of dioxane and water.

  • Add di-tert-butyl dicarbonate (B1257347) (Boc)2O (1.1 eq) and sodium bicarbonate (NaHCO3) (2.0 eq).

  • Stir the reaction mixture at room temperature for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

  • Purify the resulting N-Boc-ethanolamine-d5 by silica (B1680970) gel column chromatography.

2.1.3. Phosphorylation of N-Boc-Ethanolamine-d5

The protected ethanolamine-d5 is then phosphorylated to introduce the phosphate (B84403) moiety.

• Protocol:

  • Dissolve N-Boc-ethanolamine-d5 (1.0 eq) in anhydrous dichloromethane (B109758) (DCM) under an inert atmosphere (e.g., argon).

  • Add a phosphitylating agent, such as 2-cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite (1.1 eq), and an activator, such as 1H-tetrazole (0.5 eq).

  • Stir the reaction at room temperature for 2-3 hours.

  • Cool the reaction to 0°C and add an oxidizing agent, such as tert-butyl hydroperoxide (t-BuOOH) (1.5 eq).

  • Allow the reaction to warm to room temperature and stir for another 1-2 hours.

  • Quench the reaction with aqueous sodium thiosulfate.

  • Extract the product with DCM, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • The crude protected phosphoethanolamine-d5 can be used in the next step without further purification or can be purified by silica gel chromatography.

Stage 2: Synthesis of the Diacylglycerol Backbone

2.2.1. Synthesis of 1-palmitoyl-2-arachidonoyl-sn-glycerol

The synthesis of the chiral diacylglycerol backbone can be achieved through enzymatic or chemical routes. An enzymatic approach using a lipase (B570770) with sn-1,3 specificity is often preferred for its high regioselectivity.

• Protocol (Chemo-enzymatic):

  • Start with a commercially available chiral precursor, such as sn-glycidol.

  • Open the epoxide ring with a protected alcohol to establish the sn-3 hydroxyl group.

  • Selectively acylate the primary hydroxyl group at the sn-1 position with palmitic acid using a lipase (e.g., from Candida antarctica).

  • Acylate the secondary hydroxyl group at the sn-2 position with arachidonic acid using a suitable coupling agent like dicyclohexylcarbodiimide (B1669883) (DCC) and a catalyst such as 4-dimethylaminopyridine (B28879) (DMAP).

  • Remove the protecting group from the sn-3 hydroxyl to yield 1-palmitoyl-2-arachidonoyl-sn-glycerol.

  • Purify the diacylglycerol by silica gel column chromatography.

Stage 3: Coupling and Deprotection

2.3.1. Coupling of Diacylglycerol and Protected Phosphoethanolamine-d5

The final assembly of the molecule involves coupling the diacylglycerol with the activated phosphoethanolamine-d5 headgroup.

• Protocol:

  • Dissolve 1-palmitoyl-2-arachidonoyl-sn-glycerol (1.0 eq) and the protected phosphoethanolamine-d5 (1.2 eq) in anhydrous pyridine (B92270) under an inert atmosphere.

  • Add a coupling agent, such as 2,4,6-triisopropylbenzenesulfonyl chloride (TPSCl) (1.5 eq).

  • Stir the reaction at room temperature for 24-48 hours.

  • Monitor the reaction by TLC.

  • Upon completion, quench the reaction with water and extract the product with a mixture of chloroform (B151607) and methanol.

  • Wash the organic layer with dilute HCl and then with brine.

  • Dry the organic phase over anhydrous sodium sulfate and concentrate under reduced pressure.

2.3.2. Deprotection

The final step is the removal of the protecting groups (Boc and cyanoethyl) to yield PAPE-d5.

• Protocol:

  • Dissolve the protected phospholipid in a mixture of trifluoroacetic acid (TFA) and DCM (1:1 v/v) to remove the Boc group. Stir at room temperature for 1-2 hours.

  • Remove the solvent under reduced pressure.

  • To remove the cyanoethyl group, dissolve the residue in a solution of triethylamine (B128534) in pyridine and let it stand for 2-3 hours.

  • Co-evaporate with toluene (B28343) to remove residual pyridine.

  • Purify the final product, 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5, by preparative high-performance liquid chromatography (HPLC) on a silica or C18 column.

Quantitative Data

The following table summarizes representative quantitative data for the synthesis of phospholipids, which can be used as a benchmark for the synthesis of PAPE-d5. Actual yields may vary depending on the specific reaction conditions and scale.

Step	Reaction	Starting Material	Product	Typical Yield (%)	Purity (%)
1	Protection	Ethanolamine-d5	N-Boc-ethanolamine-d5	85-95	>98
2	Phosphorylation	N-Boc-ethanolamine-d5	Protected phosphoethanolamine-d5	70-85	>95
3	Diacylglycerol Synthesis	sn-Glycidol derivative	1-palmitoyl-2-arachidonoyl-sn-glycerol	50-70 (multi-step)	>98
4	Coupling	Diacylglycerol & Phosphoethanolamine derivative	Protected PAPE-d5	60-80	>95
5	Deprotection & Purification	Protected PAPE-d5	PAPE-d5	70-90	>99 (by HPLC)

Characterization

The final product should be characterized by a combination of spectroscopic techniques to confirm its identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show characteristic signals for the palmitoyl (B13399708) and arachidonoyl acyl chains, the glycerol backbone, and the ethanolamine (B43304) headgroup. The signals corresponding to the deuterated positions on the ethanolamine moiety will be absent or significantly reduced.

  • ³¹P NMR: A single peak in the phosphate region will confirm the presence of the phosphodiester.

  • ²H NMR: Will show a signal corresponding to the deuterium (B1214612) atoms on the ethanolamine headgroup.

• Mass Spectrometry (MS):

  • High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the deuterated product, which will be higher than its non-deuterated counterpart due to the presence of deuterium atoms.

  • Tandem mass spectrometry (MS/MS) can be used to confirm the structure by analyzing the fragmentation pattern. The fragment corresponding to the deuterated phosphoethanolamine headgroup will have a higher mass-to-charge ratio.

Visualizations

The following diagrams illustrate the key workflows in the synthesis of PAPE-d5.

Caption: Overall synthetic workflow for 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5.

Caption: General purification and analysis workflow for PAPE-d5.

Safety and Handling

The synthesis of PAPE-d5 involves the use of hazardous chemicals. It is imperative to follow all standard laboratory safety procedures, including the use of personal protective equipment (PPE) such as safety glasses, lab coats, and gloves. All reactions should be carried out in a well-ventilated fume hood. Material Safety Data Sheets (MSDS) for all reagents should be consulted prior to use.

Conclusion

This technical guide provides a detailed framework for the synthesis of 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5. While the synthesis is complex, the outlined protocols, based on established methodologies in lipid chemistry, offer a viable pathway for obtaining this valuable research tool. Careful execution of each step, coupled with rigorous purification and characterization, is essential for achieving the desired product with high purity.

An In-depth Technical Guide to the Comparative Analysis of Endogenous Phosphatidylethanol (PEth) and its Deuterated Analog, PAPEth-d5

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the analytical and biochemical distinctions between endogenous phosphatidylethanol (B1425624) (PAPEth) and its deuterated counterpart, PAPEth-d5. Endogenous PAPEth is a highly specific and sensitive biomarker of alcohol consumption, formed exclusively in the presence of ethanol (B145695) through the enzymatic action of phospholipase D (PLD). PAPEth-d5 serves as an invaluable internal standard for the accurate quantification of endogenous PAPEth levels in biological matrices. This document details the underlying biochemistry, experimental protocols for quantification, and the implications of PAPEth in cellular signaling pathways. All quantitative data are presented in structured tables, and key methodologies and pathways are visualized using diagrams to facilitate understanding and application in a research and drug development context.

Introduction: The Biochemical Basis of PAPEth and the Role of PAPEth-d5

Phosphatidylethanol (PEth) is a group of aberrant phospholipids (B1166683) synthesized in cell membranes when ethanol is present. The formation of PEth is catalyzed by phospholipase D (PLD), an enzyme that typically hydrolyzes phosphatidylcholine (PC) to produce phosphatidic acid (PA), a crucial second messenger in various signaling cascades.[1][2] In the presence of ethanol, PLD preferentially utilizes ethanol as a substrate instead of water in a transphosphatidylation reaction, leading to the formation of PEth.[1] This unique formation pathway makes PEth a highly specific biomarker for alcohol intake.

The most abundant and commonly measured PEth species in human blood are PEth 16:0/18:1 and PEth 16:0/18:2.[3] Due to its relatively long half-life in red blood cells, PEth provides a longer window of detection for alcohol consumption compared to other biomarkers like blood or urine alcohol.[4]

For accurate quantification of endogenous PEth levels, a stable isotope-labeled internal standard is essential to account for variability in sample preparation and instrument response. PAPEth-d5, a deuterated form of a prevalent PEth species, is the ideal internal standard for this purpose. Its chemical and physical properties are nearly identical to endogenous PEth, ensuring it behaves similarly during extraction and analysis, but it is distinguishable by its higher mass in mass spectrometry.[3]

Quantitative Data Summary

The following tables summarize key quantitative parameters related to endogenous PAPEth and the analytical performance of its quantification using PAPEth-d5 as an internal standard.

Table 1: Concentration of PEth 16:0/18:1 in Whole Blood at Different Levels of Alcohol Consumption

Alcohol Consumption Level	PEth 16:0/18:1 Concentration Range (ng/mL)
Abstinence / Very Low Consumption	< 20
Moderate Consumption	20 - 200
Heavy / Excessive Consumption	> 200

Table 2: Elimination Half-Life of Common PEth Species in Whole Blood

PEth Species	Mean Half-Life (Days)	Range of Half-Life (Days)
PEth 16:0/18:1	6.3 - 7.8	3.7 - 10.4
PEth 16:0/18:2	4.6 - 6.4	2.7 - 8.5
PEth 16:0/20:4	2.1 - 4.2	2.3 - 8.4

Data compiled from multiple studies.[1][4][5][6][7]

Table 3: Typical Validation Parameters for LC-MS/MS Quantification of PEth 16:0/18:1 using PEth 16:0/18:1-d5

Validation Parameter	Typical Acceptance Criteria
Linearity (R²)	≥ 0.99
Analytical Measurement Range	10 - 2000 ng/mL
Within-run and Total Imprecision (%CV)	< 15% (< 20% at LLOQ)
Accuracy (% Bias)	± 15% (± 20% at LLOQ)
Lower Limit of Quantification (LLOQ)	10 ng/mL
Recovery	Consistent and reproducible

These are typical values and may vary between laboratories and specific assay protocols.[8][9][10][11][12][13][14]

Experimental Protocols

Quantification of Endogenous PAPEth in Whole Blood using PAPEth-d5 by LC-MS/MS

This protocol outlines a standard procedure for the extraction and quantification of PEth 16:0/18:1 from whole blood samples.

3.1.1. Materials and Reagents

• Whole blood collected in EDTA tubes

• PEth 16:0/18:1 and PEth 16:0/18:1-d5 standards

• Acetonitrile (ACN), Isopropanol (IPA), Methanol (MeOH) - LC-MS grade

• Formic acid (FA)

• Ammonium (B1175870) formate (B1220265)

• Deionized water

• Protein precipitation plates or microcentrifuge tubes

3.1.2. Sample Preparation

• Spiking of Internal Standard: To 100 µL of whole blood (calibrators, quality controls, and unknown samples), add a fixed amount of PAPEth-d5 internal standard solution (e.g., 50 ng/mL in IPA).

• Protein Precipitation: Add 200 µL of cold IPA containing the internal standard to the blood sample. Vortex for 10 seconds. Immediately add 800 µL of cold ACN containing 0.1% formic acid. Vortex thoroughly.[15]

• Centrifugation: Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

3.1.3. LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: A C8 or C18 reversed-phase column (e.g., Waters BEH C8, 2.1 x 50 mm, 1.7 µm) is commonly used.[15]

  • Mobile Phase A: 5 mM ammonium formate with 0.1% formic acid in water.[15]

  • Mobile Phase B: 50:50 Acetonitrile:Isopropanol.[15]

  • Flow Rate: 0.5 mL/min.[15]

  • Gradient: A gradient from a lower to a higher percentage of Mobile Phase B is used to elute the analytes.

  • Injection Volume: 10-20 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.[15]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • PEth 16:0/18:1: m/z 701.5 -> 255.2 (quantifier) and 701.5 -> 281.2 (qualifier).

    • PEth 16:0/18:1-d5: m/z 706.5 -> 255.2.

  • Note: Specific m/z values may vary slightly depending on the instrument and adduct formation.

3.1.4. Data Analysis

• Quantification is based on the ratio of the peak area of the endogenous PAPEth to the peak area of the PAPEth-d5 internal standard.

• A calibration curve is constructed by plotting the peak area ratio against the concentration of the calibrators. The concentration of PAPEth in unknown samples is then determined from this curve.

Mandatory Visualizations

Signaling Pathways

The formation of PAPEth has significant implications for cellular signaling, primarily by diverting the activity of PLD away from the production of phosphatidic acid (PA). PA is a critical lipid second messenger that influences a multitude of cellular processes. By competing with PA production, PAPEth can indirectly affect these pathways. Furthermore, the structural similarity of PAPEth to PA suggests it may directly interact with and modulate the activity of lipid-gated ion channels and other PA-binding proteins.

References

• 1. Pharmacokinetics of Phosphatidylethanol 16:0/20:4 in Human Blood After Alcohol Intake - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Understanding of the roles of phospholipase D and phosphatidic acid through their binding partners - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Differences in the Synthesis and Elimination of Phosphatidylethanol 16:0/18:1 and 16:0/18:2 after Acute Doses of Alcohol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Beyond the baseline: quantification of two phosphatidylethanol homologues in whole blood by LC-MS-MS and retrospective data analysis from a National Reference Laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. How to validate a bioanalytical LC-MS/MS method for PK studies? [synapse.patsnap.com]
• 12. resolvemass.ca [resolvemass.ca]
• 13. A suggested standard for validation of LC-MS/MS based analytical series in diagnostic laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sisu.ut.ee [sisu.ut.ee]
• 15. waters.com [waters.com]

PAPEth-d5 as a Stable Isotope-Labeled Standard: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine-d5 (PAPEth-d5) as a stable isotope-labeled internal standard for the accurate quantification of its non-labeled counterpart, PAPEth, and other related phosphatidylethanolamines (PEs) in complex biological matrices. This document outlines the underlying principles, experimental protocols, and data presentation for leveraging PAPEth-d5 in mass spectrometry-based lipidomics.

Introduction to Isotope Dilution Mass Spectrometry in Lipidomics

Isotope dilution mass spectrometry is a powerful analytical technique that utilizes a stable isotope-labeled version of the analyte of interest as an internal standard.[1] This standard, in this case, PAPEth-d5, is chemically identical to the endogenous analyte but has a different mass due to the incorporation of heavy isotopes (deuterium). By adding a known amount of the labeled standard to a sample prior to processing, it is possible to correct for variability introduced during sample preparation, extraction, and analysis.[2] The ratio of the signal from the endogenous analyte to the signal from the isotopically labeled standard allows for precise and accurate quantification.[1]

PAPEth-d5 is an ideal internal standard for the analysis of PEs due to its structural similarity to endogenous PEs. The five deuterium (B1214612) atoms on the ethanolamine (B43304) headgroup provide a distinct mass shift, allowing for its differentiation from the non-labeled analyte by the mass spectrometer, without significantly altering its chemical and physical properties.[3]

Quantitative Data for PAPEth-d5 and Related Analytes

The following table summarizes key quantitative information for PAPEth-d5 and its corresponding non-labeled analyte. These values are essential for setting up and interpreting mass spectrometry experiments.

Parameter	PAPEth (Analyte)	PAPEth-d5 (Internal Standard)	Notes
Molecular Formula	C43H76NO8P	C43H71D5NO8P
Exact Mass	765.5230	770.5544	The +5 Da mass shift is due to the five deuterium atoms.
Typical Concentration	Endogenous levels vary	10 - 100 ng/mL	The optimal concentration of the internal standard should be determined empirically for each specific application and matrix.
Example MS/MS Transition (Positive Ion Mode)	m/z 766.5 → 141.1	m/z 771.5 → 146.1	The precursor ion is the [M+H]+ adduct. The product ion corresponds to the neutral loss of the phosphoethanolamine headgroup.
Example MS/MS Transition (Negative Ion Mode)	m/z 764.5 → [various]	m/z 769.5 → [various]	In negative ion mode, fragmentation can be more complex, often involving the loss of fatty acid chains. Specific transitions should be optimized.

Experimental Protocols

This section provides a detailed methodology for the quantification of PAPEth in a biological matrix (e.g., plasma, cell lysate) using PAPEth-d5 as an internal standard.

General Experimental Workflow

The overall workflow for the analysis involves sample preparation, lipid extraction, chromatographic separation, and mass spectrometric detection.

Figure 1: General experimental workflow for lipid quantification.

Materials and Reagents

• PAPEth-d5 solution (e.g., 1 mg/mL in ethanol)

• Biological matrix (e.g., plasma, cell culture)

• Methanol (LC-MS grade)

• Chloroform (HPLC grade)

• Methyl-tert-butyl ether (MTBE) (HPLC grade)

• Water (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Isopropanol (LC-MS grade)

• Ammonium (B1175870) formate (B1220265)

• Formic acid

Sample Preparation and Lipid Extraction

3.3.1. Internal Standard Spiking

• Thaw the biological samples (e.g., 100 µL of plasma) on ice.

• Prepare a working solution of PAPEth-d5 (e.g., 10 µg/mL in methanol).

• Add a known amount of the PAPEth-d5 working solution (e.g., 10 µL) to each sample to achieve a final concentration within the linear range of the assay (e.g., 100 ng/mL).

• Vortex briefly to mix.

3.3.2. Lipid Extraction (Folch Method)

• To the spiked sample, add 2 mL of a chloroform:methanol (2:1, v/v) solution.

• Vortex vigorously for 2 minutes.

• Centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer to a new tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

LC-MS/MS Analysis

3.4.1. Chromatographic Separation

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column suitable for lipid separation (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A typical gradient starts with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic lipids. The gradient should be optimized to ensure good separation of PEs from other lipid classes.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 50 °C.

3.4.2. Mass Spectrometry Detection

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer capable of MS/MS.

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode is commonly used for PE analysis, monitoring for the neutral loss of the phosphoethanolamine headgroup (141.02 Da).

• Multiple Reaction Monitoring (MRM) Transitions:

  • PAPEth: Precursor ion (m/z) 766.5 → Product ion (m/z) [optimized fragment, e.g., corresponding to a fatty acid loss].

  • PAPEth-d5: Precursor ion (m/z) 771.5 → Product ion (m/z) [corresponding optimized fragment].

• Data Acquisition: Acquire data in MRM mode to monitor the specified transitions for both the analyte and the internal standard.

Data Analysis and Quantification

• Integrate the peak areas for both the PAPEth and PAPEth-d5 MRM transitions.

• Calculate the ratio of the peak area of PAPEth to the peak area of PAPEth-d5 for each sample.

• Generate a calibration curve using known concentrations of non-labeled PAPEth spiked with a constant amount of PAPEth-d5.

• Determine the concentration of PAPEth in the unknown samples by interpolating their peak area ratios on the calibration curve.

Phosphatidylethanolamine Signaling Pathways

Phosphatidylethanolamine is a key component of cellular membranes and is involved in various cellular processes. Its synthesis is primarily managed by two main pathways: the Kennedy pathway and the Phosphatidylserine (B164497) Decarboxylation pathway.[4]

The Kennedy Pathway (CDP-Ethanolamine Pathway)

This pathway synthesizes PE from ethanolamine and diacylglycerol (DAG) and primarily occurs in the endoplasmic reticulum.

Figure 2: The Kennedy Pathway for PE synthesis.

The Phosphatidylserine Decarboxylation Pathway

This pathway generates PE from phosphatidylserine (PS) and is predominantly located in the mitochondria.

Figure 3: Phosphatidylserine Decarboxylation Pathway.

Conclusion

PAPEth-d5 serves as an invaluable tool for the accurate and precise quantification of phosphatidylethanolamines in complex biological samples. By employing the principles of isotope dilution mass spectrometry and following robust experimental protocols, researchers can obtain high-quality, reliable data for advancing our understanding of lipid metabolism and its role in health and disease. The detailed methodologies and pathway diagrams provided in this guide offer a solid foundation for the successful implementation of PAPEth-d5 as a stable isotope-labeled standard in lipidomics research.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Phosphatidylethanolamine: Structure, Functions, and Metabolism - Creative Proteomics [creative-proteomics.com]

Technical Guide: Certificate of Analysis for PAPEth-d5 (1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5)

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides a comprehensive technical overview of 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5 (PAPEth-d5). PAPEth-d5 is a high-purity, deuterated analog of the endogenous phosphatidylethanol (B1425624) (PEth) species, PAPEth (16:0/20:4). Due to its structural similarity and distinct mass shift, PAPEth-d5 is an ideal internal standard for the quantitative analysis of PAPEth and other PEth homologs in biological matrices by mass spectrometry.[1] This guide outlines the typical specifications, analytical methodologies, and a representative workflow for its application in clinical and research settings.

Product Information

Parameter	Specification
Full Chemical Name	1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5
Synonyms	PAPE-d5, PE(16:0/20:4)-d5
Molecular Formula	C₄₁H₆₉D₅NO₈P
Molecular Weight	745.0 g/mol
CAS Number	Not available
Physical State	Solid
Purity	≥98%
Storage	-20°C
Solubility	Soluble in ethanol, methanol (B129727), and chloroform

Analytical Data

The following tables summarize the typical analytical data for a representative lot of PAPEth-d5.

Identity and Purity

Test	Method	Result
Purity	High-Performance Liquid Chromatography (HPLC)	≥98%
Identity	Proton Nuclear Magnetic Resonance (¹H NMR)	Conforms to structure
Identity	Mass Spectrometry (MS)	Conforms to structure

Mass Spectrometry Data

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Precursor Ion (m/z)	[M-H]⁻ ≈ 743.5
Fragmentation Ions (m/z)	Product ions corresponding to the neutral loss of the deuterated phosphoethanolamine headgroup and characteristic fatty acid fragments.

Experimental Protocols

The following protocols describe the general procedures for the use of PAPEth-d5 as an internal standard in the quantification of PEth species from biological samples, such as whole blood or dried blood spots (DBS).

Sample Preparation (Dried Blood Spot Extraction)

• Spiking: A known concentration of PAPEth-d5 internal standard solution is added to each blank, quality control, and unknown sample.

• Extraction: The DBS is extracted with an organic solvent, typically methanol or a mixture of isopropanol (B130326) and ethyl acetate (B1210297).

• Vortexing and Centrifugation: The samples are vortexed to ensure thorough mixing and then centrifuged to pellet any solid debris.

• Supernatant Transfer: The supernatant containing the extracted lipids is carefully transferred to a new vial for analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The analysis is performed using a liquid chromatography system coupled to a tandem mass spectrometer.

4.2.1 Chromatographic Conditions

Parameter	Description
Column	A C18 reversed-phase column is typically used for the separation of phospholipids.[2]
Mobile Phase A	Water with a modifier such as ammonium (B1175870) acetate or formic acid.[2]
Mobile Phase B	Methanol or acetonitrile (B52724) with a similar modifier.[2]
Gradient	A gradient elution is employed to separate the PEth homologs.[2]
Flow Rate	Typically in the range of 0.2-0.5 mL/min.
Injection Volume	5-20 µL.

4.2.2 Mass Spectrometry Conditions

Parameter	Description
Ionization	Electrospray Ionization (ESI) in negative ion mode.
Scan Type	Multiple Reaction Monitoring (MRM) is used for quantification.[2]
MRM Transitions	Specific precursor-to-product ion transitions are monitored for each PEth homolog and for PAPEth-d5.
Collision Energy	Optimized for the fragmentation of each specific analyte.
Data Analysis	The peak area ratio of the analyte to the internal standard (PAPEth-d5) is used to calculate the concentration of the analyte in the sample by comparing it to a calibration curve.

Visualizations

Analytical Workflow for PEth Quantification

The following diagram illustrates the general workflow for the quantification of phosphatidylethanol in biological samples using a deuterated internal standard.

Caption: Workflow for PEth analysis using PAPEth-d5.

Conceptual Signaling Pathway of PEth Formation

This diagram illustrates the enzymatic formation of phosphatidylethanol (PEth) from phosphatidylcholine in the presence of ethanol, a reaction catalyzed by phospholipase D (PLD).

Caption: Enzymatic formation of PEth by PLD.

References

• 1. benchchem.com [benchchem.com]
• 2. Analysis of six different homologues of phosphatidylethanol from dried blood spots using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Phosphatidylethanol (PEth) in Whole Blood using PAPEth-d5 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of phosphatidylethanol (B1425624) (PEth), a specific biomarker for alcohol consumption, in human whole blood. The method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) with 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanol-d5 (PAPEth-d5) as an internal standard for accurate and precise quantification. The protocol details a straightforward protein precipitation procedure for sample preparation, enabling high-throughput analysis suitable for clinical research and drug development monitoring. The method has been validated for linearity, accuracy, and precision, demonstrating its reliability for the determination of PEth 16:0/18:1, the most abundant PEth homologue.

Introduction

Phosphatidylethanol (PEth) is a group of abnormal phospholipids (B1166683) formed in the presence of ethanol (B145695) from phosphatidylcholine by the enzyme phospholipase D (PLD).[1][2] Unlike traditional alcohol biomarkers, PEth is a direct metabolite of ethanol and accumulates in cell membranes, particularly in red blood cells.[3][4] Its longer detection window, with a half-life of approximately 4 to 12 days, makes it a reliable marker for monitoring long-term and heavy alcohol consumption.[1][2] The most prevalent PEth homologues in blood are PEth 16:0/18:1 and 16:0/18:2.[4][5]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the preferred analytical technique for PEth analysis due to its high sensitivity and specificity, allowing for the differentiation of various PEth homologues.[4][6] The use of a stable isotope-labeled internal standard is crucial for accurate quantification by correcting for variations in sample preparation and instrument response. PAPEth-d5 is an ideal internal standard for the quantification of PEth 16:0/18:1 as it shares similar chemical and physical properties with the analyte, ensuring reliable correction for matrix effects and extraction inconsistencies.[6][7]

This application note provides a detailed protocol for the extraction and quantification of PEth 16:0/18:1 in whole blood using a simple protein precipitation method followed by LC-MS/MS analysis, with PAPEth-d5 as the internal standard.

Metabolic Pathway of PEth Formation

In the presence of ethanol, phospholipase D (PLD) catalyzes a transphosphatidylation reaction, where the choline (B1196258) head group of phosphatidylcholine is replaced by an ethanol molecule, resulting in the formation of PEth.[2] This metabolic process is specific to ethanol exposure, making PEth a highly specific biomarker of alcohol consumption.

Figure 1: Metabolic pathway of Phosphatidylethanol (PEth) formation.

Experimental Protocol

Materials and Reagents

• PEth 16:0/18:1 analytical standard

• PAPEth-d5 (PEth 16:0/18:1-d5) internal standard[6]

• LC-MS grade methanol (B129727), acetonitrile (B52724), isopropanol (B130326), and water

• Ammonium formate

• Formic acid

• Human whole blood (drug-free) for calibration standards and quality controls

Equipment

• Liquid chromatograph coupled to a triple quadrupole mass spectrometer (LC-MS/MS)

• Analytical balance

• Microcentrifuge

• Vortex mixer

• Pipettes and tips

Preparation of Standards and Quality Controls

• Stock Solutions: Prepare stock solutions of PEth 16:0/18:1 and PAPEth-d5 in methanol or a mixture of isopropanol and acetonitrile (1:1, v/v) at a concentration of 1 mg/mL.[6][8]

• Working Solutions: Prepare working solutions for calibration standards and quality controls (QCs) by appropriate dilution of the stock solutions in methanol or isopropanol/acetonitrile.

• Internal Standard Working Solution: Prepare a working solution of PAPEth-d5 at a suitable concentration (e.g., 50 ng/mL or 0.55 µM) in the protein precipitation solvent (e.g., isopropanol or acetonitrile).[7][9]

• Calibration Standards and QCs: Prepare calibration standards and quality controls by spiking drug-free human whole blood with the appropriate working solutions to achieve the desired concentrations.[10]

Sample Preparation (Protein Precipitation)

The following workflow outlines a simple and efficient protein precipitation method for the extraction of PEth from whole blood.

References

• 1. The Formation, Elimination, Interpretation and Future Research Needs of Phosphatidylethanol (PEth) for Research Studies and Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phosphatidylethanol - Wikipedia [en.wikipedia.org]
• 3. Development of an LC-MS/MS assay with automated sample preparation for phosphatidylethanol (PEth)- Not your typical clinical marker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phosphatidylethanol (PEth) in Blood as a Marker of Unhealthy Alcohol Use: A Systematic Review with Novel Molecular Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 5. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 6. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and Validation of an LC-MS/MS Method to Quantify the Alcohol Biomarker Phosphatidylethanol 16:0/18:1 in Dried Blood Spots for Clinical Research Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. waters.com [waters.com]
• 10. Beyond the baseline: quantification of two phosphatidylethanol homologues in whole blood by LC–MS-MS and retrospective data analysis from a National Reference Laboratory - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for PAPEth-d5 in Blood Sample Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylethanol (B1425624) (PEth) is a group of abnormal phospholipids (B1166683) formed in the presence of ethanol, making it a highly specific and sensitive biomarker for alcohol consumption.[1][2][3][4][5] The analysis of PEth in whole blood provides a longer window of detection (up to several weeks) compared to other alcohol biomarkers.[6][7][8] This application note provides a detailed protocol for the quantitative analysis of the most abundant PEth homolog, PEth 16:0/18:1, in human whole blood using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method incorporates 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5 (PAPEth-d5) as a deuterated internal standard to ensure high accuracy and precision.[2][7][8]

The use of a stable isotope-labeled internal standard, such as PAPEth-d5, is considered the gold standard in quantitative mass spectrometry.[4] Its near-identical physicochemical properties to the analyte ensure that it effectively compensates for variations during sample preparation, chromatography, and ionization, leading to more robust and reliable data.[4]

Signaling Pathways and Biomarker Formation

PEth is formed in red blood cell membranes primarily through the transphosphatidylation of phosphatidylcholine (PC) by the enzyme phospholipase D (PLD) in the presence of ethanol.

Formation of PEth in the presence of ethanol.

Experimental Workflow for PEth Analysis

The overall workflow for the analysis of PEth in whole blood samples using PAPEth-d5 as an internal standard involves sample preparation, LC-MS/MS analysis, and data processing.

Workflow for PEth analysis in whole blood.

Detailed Experimental Protocols

This section provides a detailed protocol for the analysis of PEth 16:0/18:1 in whole blood using protein precipitation for sample preparation, followed by LC-MS/MS.

1. Materials and Reagents

• PEth 16:0/18:1 analytical standard

• PAPEth-d5 (PEth 16:0/18:1-d5) internal standard[2][9]

• LC-MS/MS grade isopropanol (B130326), acetonitrile, and water[5][6]

• Ammonium formate (B1220265) or acetate[2]

• Whole blood samples (stored at -80°C if not analyzed immediately)[10]

2. Preparation of Standards and Quality Controls

• Prepare stock solutions of PEth 16:0/18:1 and PAPEth-d5 in isopropanol or a similar organic solvent.

• Prepare calibration standards by spiking blank whole blood with the PEth 16:0/18:1 stock solution to achieve a concentration range of approximately 10 to 2000 ng/mL.[2][3][6]

• Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

3. Sample Preparation (Protein Precipitation)

• To 100 µL of whole blood sample, calibrator, or QC, add 400 µL of isopropanol containing the PAPEth-d5 internal standard (e.g., at a concentration of 50 ng/mL).[5][6]

• Vortex the mixture thoroughly for 1 minute to ensure complete protein precipitation and mixing.

• Centrifuge the samples at high speed (e.g., 13,500 rpm) for 10 minutes.[6]

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.[5][6]

4. Liquid Chromatography (LC) Conditions

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Column: A reversed-phase column suitable for phospholipid analysis, such as a Luna® Omega Polar C18 (e.g., 1.6 µm particle size) or an Acquity BEH C8.[6][11]

• Mobile Phase A: 5 mM Ammonium Formate in water.

• Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v).[9][11]

• Flow Rate: 0.45 mL/min.[6]

• Injection Volume: 10 µL.[6]

• Column Temperature: 60 °C.[6]

• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analytes, and then return to initial conditions for column re-equilibration.[6]

5. Mass Spectrometry (MS) Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Negative Electrospray Ionization (ESI-).[1][6][7]

• Multiple Reaction Monitoring (MRM) Transitions:

  • PEth 16:0/18:1: 701.5 -> 280.8 (quantifier) and 701.5 -> 254.9 (qualifier).[6]

  • PAPEth-d5 (Internal Standard): 706.5 -> 280.8 (quantifier) and 706.5 -> 254.8 (qualifier).[6]

Data Presentation and Performance Characteristics

The use of PAPEth-d5 as an internal standard allows for accurate quantification of PEth in blood samples. The following tables summarize typical performance characteristics of a validated LC-MS/MS method for PEth analysis.

Table 1: Method Validation Parameters

Parameter	Typical Value/Range
Linearity Range	10 - 2000 ng/mL[2][3][6]
Correlation Coefficient (r²)	≥ 0.99[6]
Lower Limit of Quantification (LLOQ)	1.7 - 20 ng/mL[2][6][11]
Upper Limit of Quantification (ULOQ)	2000 ng/mL[6]

Table 2: Accuracy and Precision

QC Level	Accuracy (% Bias)	Precision (%RSD)
Low QC	Within ±15%	< 15%
Mid QC	Within ±15%	< 15%
High QC	Within ±15%	< 15%
Data derived from multiple sources indicating typical acceptance criteria.[2][6][7][8][11]

Table 3: Recovery and Matrix Effects

Analyte	Extraction Recovery	Matrix Effect
PEth 16:0/18:1	79 - 102%[3][7][9]	Minimal with IS correction
PAPEth-d5	Similar to PEth 16:0/18:1	Compensates for analyte's matrix effect
Recovery can vary based on the extraction method used.

Logical Relationship of Deuterated Internal Standard

The use of a deuterated internal standard like PAPEth-d5 is based on the principle of isotope dilution mass spectrometry.

Principle of using a deuterated internal standard.

Conclusion

The described LC-MS/MS method utilizing PAPEth-d5 as an internal standard provides a robust, sensitive, and specific protocol for the quantification of PEth 16:0/18:1 in whole blood. This method is well-suited for clinical research and drug development applications where accurate monitoring of alcohol consumption is required. The use of a deuterated internal standard is critical for mitigating analytical variability and ensuring the reliability of the results.

References

• 1. Development and Validation of an LC-MS/MS Method to Quantify the Alcohol Biomarker Phosphatidylethanol 16:0/18:1 in Dried Blood Spots for Clinical Research Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of an LC-MS/MS assay with automated sample preparation for phosphatidylethanol (PEth)- Not your typical clinical marker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and validation of an LC-MS/MS method to quantify the alcohol biomarker phosphatidylethanol 16:0/18:1 in dried blood spots for clinical research purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. sciex.com [sciex.com]
• 7. researchgate.net [researchgate.net]
• 8. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. waters.com [waters.com]
• 10. Quantification of Phosphatidylethanols in Whole Blood as a Proxy for Chronic Alcohol Consumption, Using Ultra Performance Convergence Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. waters.com [waters.com]

Application Notes and Protocols for PAPEth-d5 Solution Preparation and Storage

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5 (PAPEth-d5) is a deuterated analog of the corresponding phosphatidylethanol (B1425624) (PEth). PEth is a highly specific biomarker for alcohol consumption, formed in the presence of ethanol (B145695) from phosphatidylcholine by the enzyme phospholipase D (PLD). Due to its long half-life in circulation, PEth is a valuable tool for monitoring alcohol intake. PAPEth-d5, with its deuterium-labeled ethanol headgroup, serves as an ideal internal standard for the accurate quantification of endogenous PEth levels in biological samples using mass spectrometry-based methods. It is also utilized as a stable isotope tracer in pharmacokinetic and metabolic studies.

Proper preparation and storage of PAPEth-d5 solutions are critical to ensure the accuracy and reliability of experimental results. This document provides detailed protocols and guidelines for the handling, solution preparation, and storage of PAPEth-d5.

Chemical and Physical Properties

Property	Value
Chemical Name	1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5
Synonyms	d5-PAPEth, PE(16:0/20:4)-d5
Molecular Formula	C41H71D5NO8P
Molecular Weight	747.05 g/mol
Purity	Typically >90%

Solution Preparation

Recommended Solvents and Solubility

Solvent	Solubility (for non-deuterated analog)	Recommendations for PAPEth-d5
Chloroform (B151607)	5 mg/mL[1]	Recommended for initial solubilization.
Methanol	Sparingly soluble	Can be used in combination with chloroform. A 30:70 methanol:chloroform mixture is a common formulation for similar lipids.[1]
Ethanol	Sparingly soluble	May require warming and sonication to achieve desired concentration.
Dimethyl Sulfoxide (DMSO)	Sparingly soluble	Use with caution as DMSO can be difficult to remove and may interfere with some analytical techniques.

Note: The physicochemical properties of deuterated and non-deuterated compounds are generally very similar; however, minor differences in solubility can exist. It is always recommended to perform a small-scale solubility test before preparing a large stock solution.

Protocol for Preparing a PAPEth-d5 Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of PAPEth-d5 in chloroform.

Materials:

• PAPEth-d5 (solid)

• Chloroform (analytical grade)

• Glass vial with a Teflon-lined cap

• Argon or nitrogen gas

• Calibrated analytical balance

• Volumetric flasks and pipettes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Equilibration: Allow the vial containing the solid PAPEth-d5 to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: Accurately weigh the desired amount of PAPEth-d5 in a clean, dry glass vial.

• Solvent Addition: Add the calculated volume of chloroform to the vial to achieve a concentration of 1 mg/mL.

• Dissolution: Cap the vial tightly and vortex until the solid is completely dissolved. Gentle warming (to no more than 37°C) or brief sonication can be used to aid dissolution if necessary. Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Inert Atmosphere: Once dissolved, flush the headspace of the vial with a gentle stream of argon or nitrogen gas to displace air and minimize oxidation.

• Sealing and Labeling: Immediately cap the vial tightly. Label the vial clearly with the compound name, concentration, solvent, preparation date, and your initials.

Storage and Stability

Short-Term and Long-Term Storage

Proper storage is crucial to maintain the integrity of PAPEth-d5 solutions. The stability of phosphatidylethanol is highly dependent on temperature.

Storage Condition	Recommended Temperature	Duration	Notes
Short-Term	4°C	Up to 1 week	For working solutions that will be used within a few days. Protect from light.
Long-Term	-20°C	Up to 6 months	Recommended for stock solutions. Store in glass vials with Teflon-lined caps (B75204) under an inert atmosphere.
Extended Long-Term	-80°C	> 6 months	For archival purposes. Minimizes degradation over extended periods.

Note: Avoid repeated freeze-thaw cycles as this can lead to degradation of the lipid. It is recommended to aliquot the stock solution into smaller, single-use vials before freezing.

Stability Considerations

Studies on the non-deuterated analog, PEth, in whole blood provide valuable insights into its stability:

• PEth is stable in whole blood for at least 28 days when stored at ambient temperature, 4-8°C, -20°C, and -80°C.

• For long-term storage (beyond 28 days), -80°C is the recommended temperature to ensure stability. After 90 days at -20°C, a decrease in concentration has been observed.

• In spiked whole blood samples, PEth was found to be stable for up to 30-60 days at 4°C.

While these studies were conducted in a biological matrix, the data strongly supports the recommendation of storing PAPEth-d5 solutions at -20°C or below to ensure long-term stability. The primary degradation pathway for lipids is hydrolysis and oxidation. Storing under an inert atmosphere at low temperatures will significantly minimize these processes.

Experimental Protocols and Visualizations

Experimental Workflow for PAPEth-d5 Solution Preparation and Use

The following diagram illustrates a typical workflow from receiving the solid compound to its use as an internal standard.

References

• 1. caymanchem.com [caymanchem.com]

Application Notes and Protocols for PAPEth-d5 in Dried Blood Spot PEth Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylethanol (B1425624) (PEth) is a highly specific and sensitive biomarker for alcohol consumption, reflecting alcohol intake over the preceding 2 to 4 weeks.[1][2][3][4] Its analysis in dried blood spots (DBS) offers significant advantages, including minimally invasive sample collection, improved analyte stability, and simplified sample logistics.[5] Accurate quantification of PEth, particularly the most abundant homolog PEth 16:0/18:1, is crucial for clinical and forensic applications. The use of a stable isotope-labeled internal standard, such as 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanol-d5 (PAPEth-d5), is essential for correcting for matrix effects and variations in extraction efficiency and instrument response, thereby ensuring the reliability of quantitative results obtained by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

This document provides detailed application notes and protocols for the use of PAPEth-d5 as an internal standard in the quantitative analysis of PEth from dried blood spots.

Quantitative Data Summary

The following tables summarize the typical quantitative performance parameters for the analysis of PEth in DBS using PAPEth-d5 as an internal standard, as reported in various studies.

Table 1: Calibration and Linearity

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)	Reference
PEth 16:0/18:1	20 - 2000	>0.99
PEth 16:0/18:1	20 - 500	Not Specified
PEth 16:0/18:1	0 - 2000	0.988
PEth 16:0/18:1	0 - 2200	0.927

Table 2: Limits of Detection (LOD) and Quantification (LOQ)

Analyte	LOD (ng/mL)	LOQ (ng/mL)	Reference
PEth 16:0/18:1	2	8
PEth 16:0/18:1	5	16
PEth 16:0/18:1	5	Not Specified

Table 3: Precision and Accuracy

Analyte	Concentration Level (µmol/L)	Imprecision (%CV)	Bias (%)	Reference
PEth	0.05 - 10	< 15	< 15

Experimental Protocols

Materials and Reagents

• Internal Standard: PAPEth-d5 (e.g., from Echelon Biosciences)

• Analyte Standard: PEth 16:0/18:1 (e.g., from Cerilliant)

• Solvents: LC-MS grade methanol, isopropanol (B130326), acetonitrile (B52724), hexane, and water

• Additives: Formic acid, ammonium (B1175870) acetate (B1210297)

• DBS Cards: Whatman 903 Protein Saver Cards or equivalent

• PEth-free whole blood: For preparation of calibrators and quality controls.

Sample Preparation: Dried Blood Spot Collection

• Collect capillary blood via finger prick onto the designated areas of the DBS card.

• Ensure the blood spot fully saturates the paper and is visible on both sides.

• Allow the DBS cards to dry at ambient temperature for a minimum of 3 hours in a horizontal position, away from direct sunlight.

• Once dried, store the DBS cards in sealed bags with desiccant at room temperature until analysis. PEth is stable in DBS for extended periods under these conditions.

Extraction of PEth from DBS

This protocol is a generalized procedure based on common methodologies.

• Punching: Punch a disc of a specified diameter (e.g., 3 mm or 6 mm) from the center of the dried blood spot. For automated systems, the entire spot may be utilized.

• Internal Standard Spiking: Place the punched DBS disc into a clean extraction tube. Add a defined volume of the extraction solvent containing the PAPEth-d5 internal standard. A typical extraction solvent is isopropanol or methanol. For example, add 1 mL of isopropanol containing a specific concentration of PAPEth-d5.

• Extraction:

  • Vortex the sample for 1 minute.

  • Agitate the sample for 45 minutes using a shaker.

  • Sonicate the sample for a short duration (e.g., a 5-second burst).

• Centrifugation: Centrifuge the sample at approximately 3,200 g for 30 minutes at 4°C to pellet the filter paper and any precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 30°C.

• Reconstitution: Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase (e.g., a mixture of ammonium acetate solution and acetonitrile).

• Final Centrifugation: Centrifuge the reconstituted sample to remove any remaining particulate matter.

• Transfer for Analysis: Transfer the final supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation: Separation is typically achieved using a C8 or C18 reversed-phase column. A gradient elution with mobile phases consisting of aqueous ammonium acetate with formic acid and an organic solvent like acetonitrile is common.

• Mass Spectrometry Detection: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode is used. Detection is performed using Multiple Reaction Monitoring (MRM).

Table 4: Example MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Reference
PEth 16:0/18:1	701.5	281.0, 254.9, 437.3
PAPEth-d5	706.5	281.0

Visualizations

Caption: Workflow for PEth analysis in DBS using PAPEth-d5.

Caption: PEth formation and the principle of its detection using an internal standard.

References

• 1. escholarship.org [escholarship.org]
• 2. peth-net.org [peth-net.org]
• 3. Phosphatidylethanol (PEth) Dried Blood Spot Test | Abbott Toxicology [toxicology.abbott]
• 4. usdtl.com [usdtl.com]
• 5. Development and validation of an LC-MS/MS method to quantify the alcohol biomarker phosphatidylethanol 16:0/18:1 in dried blood spots for clinical research purposes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for PAPEth-d5 in Forensic Toxicology

Introduction

Phosphatidylethanol (PEth) is a group of abnormal phospholipids (B1166683) formed in the presence of ethanol (B145695), making it a highly specific and sensitive biomarker for alcohol consumption.[1][2][3] In forensic toxicology, PEth analysis in whole blood provides a longer window of detection (up to 3-4 weeks) compared to traditional biomarkers like ethyl glucuronide (EtG) and ethyl sulfate (B86663) (EtS), which are typically detectable for 3-4 days.[1] This extended detection window allows for the differentiation of drinking patterns, such as identifying moderate or excessive drinkers and binge drinking episodes.[1] PAPEth-d5, a deuterated analog of a common PEth species, serves as an essential internal standard for the accurate quantification of PEth in biological samples using mass spectrometry-based methods.[1][4]

The most abundant PEth species found in whole blood are 16:0/18:1 and 16:0/18:2, which together account for a significant portion of the total PEth concentration.[1][5] The concentration of PEth can be used to assess alcohol intake, with established cut-off levels to distinguish between abstinence, moderate drinking, and heavy or binge drinking.[1]

Principle of PEth Formation

PEth is formed in cell membranes through the action of phospholipase D (PLD). In the absence of ethanol, PLD hydrolyzes phosphatidylcholine to phosphatidic acid. However, when ethanol is present, it acts as a substrate for PLD, leading to the transphosphatidylation of phosphatidylcholine to form PEth.[3]

References

• 1. waters.com [waters.com]
• 2. unitedchem.com [unitedchem.com]
• 3. Phosphatidylethanol: A biomarker of alcohol consumption - Echelon Biosciences [echelon-inc.com]
• 4. Purchase [D5]-Phosphatidylethanol / [d5] - PEth ammonium salt [nucleosyn.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for PAPEth-d5 in Clinical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction to Phosphatidylethanol (PEth) and the Role of PAPEth-d5

Phosphatidylethanol (PEth) is an abnormal phospholipid formed in the presence of ethanol (B145695) via the action of phospholipase D (PLD) on phosphatidylcholine. As a direct metabolite of ethanol, PEth has emerged as a highly specific and sensitive biomarker for monitoring alcohol consumption. Its presence in circulation, primarily within erythrocyte membranes, provides a longer window of detection (up to several weeks) compared to traditional alcohol biomarkers like blood or urine ethanol.

The quantification of various PEth species, such as PAPEth (1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol), is crucial for clinical diagnostics and research. Accurate and precise measurement of these analytes in complex biological matrices necessitates the use of an internal standard. PAPEth-d5, a deuterated analog of PAPEth with five deuterium (B1214612) atoms on the ethanol headgroup, serves as an ideal internal standard for mass spectrometry-based quantification. Its chemical and physical properties are nearly identical to the endogenous analyte, ensuring it behaves similarly during sample extraction, chromatographic separation, and ionization, thereby correcting for analytical variability.

Key Applications in Clinical Research

The primary clinical research application of PAPEth-d5 is as an internal standard for the quantitative analysis of PEth in various biological samples, most commonly whole blood and erythrocytes. This analysis is critical in a range of research and clinical settings:

• Alcohol Abstinence Monitoring: In clinical trials for alcoholism treatment or in liver transplant candidates, accurate monitoring of alcohol consumption is essential. PEth levels provide an objective measure of recent drinking.

• Forensic Toxicology: Determination of chronic excessive alcohol use.

• Fetal Alcohol Spectrum Disorders (FASD) Research: Assessing maternal alcohol consumption during pregnancy.

• Biomarker Validation Studies: Establishing and validating PEth as a reliable biomarker for various levels of alcohol intake.

Principle of Isotope Dilution Mass Spectrometry

The use of PAPEth-d5 relies on the principle of isotope dilution mass spectrometry (IDMS). A known amount of PAPEth-d5 is added to the biological sample at the beginning of the analytical workflow. The mass spectrometer can differentiate between the endogenous, non-labeled PAPEth and the deuterated PAPEth-d5 due to the mass difference. By calculating the ratio of the analyte signal to the internal standard signal, any variations in sample preparation or instrument response are normalized, leading to highly accurate and precise quantification.

Experimental Protocol: Quantification of PAPEth in Whole Blood using LC-MS/MS

This protocol outlines a standard procedure for the extraction and quantification of PAPEth from human whole blood samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with PAPEth-d5 as an internal standard.

1. Materials and Reagents

• PAPEth-d5 Internal Standard: (1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5)

• Calibrators and Quality Control Samples: Commercially available or prepared in-house by spiking known concentrations of PAPEth into a PEth-negative whole blood matrix.

• Solvents: HPLC-grade acetonitrile (B52724), methanol, isopropanol, and water.

• Reagents: Formic acid, ammonium (B1175870) formate.

• Sample Collection Tubes: EDTA-containing tubes for whole blood collection.

• Laboratory Equipment: Vortex mixer, centrifuge, analytical balance, volumetric flasks, pipettes.

2. Sample Preparation

• Internal Standard Spiking: To 20 µL of whole blood sample (calibrator, quality control, or unknown), add 100 µL of the internal standard working solution (PAPEth-d5 in methanol, e.g., at 50 ng/mL).

• Protein Precipitation: Add 300 µL of cold acetonitrile to the mixture.

• Vortexing: Vortex the samples vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

3. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer capable of multiple reaction monitoring (MRM).

Table 1: Example LC-MS/MS Parameters

Parameter	Setting
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	10 mM Ammonium Formate in Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (50:50, v/v) with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	PAPEth: m/z 701.5 -> 255.2; PAPEth-d5: m/z 706.5 -> 255.2

Note: These parameters are illustrative and may require optimization for specific instrumentation and laboratory conditions.

4. Data Analysis

• Peak Integration: Integrate the chromatographic peaks for both PAPEth and PAPEth-d5.

• Ratio Calculation: Calculate the peak area ratio of the analyte (PAPEth) to the internal standard (PAPEth-d5).

• Calibration Curve: Generate a calibration curve by plotting the peak area ratios of the calibrators against their known concentrations. A linear regression with a weighting factor of 1/x is typically used.

• Quantification: Determine the concentration of PAPEth in the unknown samples by interpolating their peak area ratios from the calibration curve.

Data Presentation

The quantitative data obtained from the analysis should be summarized in a clear and structured format.

Table 2: Example Calibration Curve Data

Calibrator Concentration (ng/mL)	PAPEth Area	PAPEth-d5 Area	Area Ratio (PAPEth/PAPEth-d5)
20	15,432	150,123	0.103
50	38,123	148,987	0.256
100	75,987	151,034	0.503
250	188,456	149,567	1.260
500	376,123	150,543	2.500
1000	750,987	149,876	5.011

Table 3: Example Quality Control Data

QC Level	Target Conc. (ng/mL)	Measured Conc. (ng/mL)	Accuracy (%)	CV (%)
Low	60	58.8	98.0	4.5
Mid	400	412.0	103.0	3.2
High	800	789.6	98.7	2.8

Visualizations

Caption: PEth formation via phospholipase D (PLD).

Caption: Workflow for PEth analysis using PAPEth-d5.

Conclusion

PAPEth-d5 is an indispensable tool in clinical research for the accurate and precise quantification of PEth, a key biomarker of alcohol consumption. The use of this deuterated internal standard in conjunction with LC-MS/MS provides a robust and reliable analytical method, essential for clinical trials, forensic toxicology, and biomarker validation studies. The detailed protocol and workflows provided herein serve as a comprehensive guide for researchers and scientists in the field of drug development and clinical diagnostics.

Technical Notes & Optimization

PAPEth-d5 stability issues in solution

Welcome to the technical support center for PAPEth-d5 (1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and handling of PAPEth-d5 in solution and to troubleshoot common issues encountered during experimental use.

Frequently Asked Questions (FAQs)

Q1: What is PAPEth-d5 and what is its primary application?

A1: PAPEth-d5 is the deuterium-labeled form of 1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol, a specific species of Phosphatidylethanol (PEth).[1] The five deuterium (B1214612) atoms are located on the ethanol (B145695) headgroup. Its primary application is as an internal standard in mass spectrometry-based assays for the accurate quantification of endogenous PAPEth, which is a biomarker for alcohol consumption.[1]

Q2: What are the recommended storage conditions for PAPEth-d5 stock solutions?

A2: For long-term stability, it is recommended to store PAPEth-d5 as a stock solution in an organic solvent, such as ethanol or methanol, at -20°C or below. For short-term storage, refrigeration at 4°C is acceptable. Always refer to the Certificate of Analysis provided by the supplier for specific storage instructions.[2] Avoid repeated freeze-thaw cycles.

Q3: What are the most common stability issues observed with PAPEth-d5 in solution?

A3: The most common issues are related to its function as a deuterated internal standard. These include:

• Isotopic Exchange: The potential loss of deuterium atoms from the ethanol headgroup, which can be catalyzed by acidic or basic conditions.[3][4]

• Hydrolytic Degradation: The ester linkages at the sn-1 and sn-2 positions and the phosphodiester bond can be susceptible to hydrolysis, especially at extreme pH values.

• Oxidative Degradation: The arachidonoyl chain at the sn-2 position contains double bonds that are susceptible to oxidation.

Q4: Can PAPEth-d5 have a different chromatographic retention time than the unlabeled PAPEth analyte?

A4: Yes, a slight shift in retention time between a deuterated standard and its non-deuterated analyte is a known phenomenon called the "isotope effect". This can sometimes lead to differential matrix effects, where the analyte and the internal standard experience different levels of ion suppression or enhancement. It is crucial to evaluate the degree of co-elution during method development.

Troubleshooting Guide

This guide addresses specific problems you may encounter during your experiments with PAPEth-d5.

Problem 1: I am seeing a signal for unlabeled PAPEth in my blank samples spiked only with PAPEth-d5.

• Possible Cause 1: Isotopic Impurity. The PAPEth-d5 standard may contain a small amount of the unlabeled analyte.

  • Solution: Prepare a sample containing only the internal standard in a clean solvent and analyze it. The response for the unlabeled analyte should be minimal, typically less than 0.1% of the internal standard's response. If it is higher, contact your supplier for the purity specifications of the lot.

• Possible Cause 2: In-Source H/D Exchange. Back-exchange of deuterium for hydrogen can occur in the mass spectrometer's ion source.

  • Solution: Optimize ion source parameters. Experiment with different mobile phase compositions, particularly the pH and the use of aprotic versus protic solvents where possible, to minimize the availability of exchangeable protons.

Problem 2: My calibration curve is non-linear or my assay reproducibility is poor.

• Possible Cause 1: Differential Matrix Effects. As mentioned in the FAQ, a slight separation in retention time between PAPEth-d5 and PAPEth can cause them to be affected differently by matrix components, leading to inconsistent signal ratios.

  • Solution: Adjust your chromatographic method (e.g., mobile phase gradient, column chemistry) to achieve better co-elution. Alternatively, improve your sample clean-up procedure to remove interfering matrix components.

• Possible Cause 2: Degradation of PAPEth-d5 in Solution. The standard may be degrading in your prepared solutions (e.g., autosampler vials).

  • Solution: Perform a solution stability experiment (see protocol below). Avoid prolonged storage of PAPEth-d5 in purely aqueous solutions or at extreme pH. Keep samples cooled in the autosampler. Aging of similar compounds can be accelerated by warmer temperatures, light, and the presence of oxygen.

Troubleshooting Workflow for Common LC-MS Issues

Caption: Troubleshooting workflow for PAPEth-d5 stability issues.

Experimental Protocols

Protocol: Stability Assessment of PAPEth-d5 in Solution

This protocol outlines a method to evaluate the stability of PAPEth-d5 under various conditions.

1. Materials:

• PAPEth-d5

• Solvents of interest (e.g., methanol, acetonitrile, water, mobile phase)

• Buffers to create solutions at different pH values (e.g., pH 4, 7, 9)

• LC-MS system

2. Procedure:

• Prepare a fresh stock solution of PAPEth-d5 in a stable solvent (e.g., 1 mg/mL in ethanol).

• From this stock, prepare replicate test solutions at the working concentration in different solvents and pH conditions.

• Divide each set of solutions into different storage conditions:

  • -20°C (control)

  • 4°C (refrigerated)

  • Room Temperature (~25°C)

  • Elevated Temperature (e.g., 40°C)

• Analyze the "Time 0" samples immediately via LC-MS to establish the initial peak area.

• Analyze samples from each condition at subsequent time points (e.g., 4, 8, 24, 48 hours).

• Calculate the percentage of PAPEth-d5 remaining at each time point relative to the Time 0 sample. A solution is typically considered stable if the concentration remains within ±10-15% of the initial value.

Experimental Workflow for Stability Assessment

Caption: Experimental workflow for testing PAPEth-d5 solution stability.

Data Presentation

Table 1: Example Stability Data for PAPEth-d5 (Hypothetical)

This table illustrates how to present stability data. The values represent the percentage of PAPEth-d5 remaining compared to T=0.

Time (hours)	Condition 1 (Mobile Phase, 4°C)	Condition 2 (Aqueous, pH 4, 25°C)	Condition 3 (Aqueous, pH 9, 25°C)
0	100%	100%	100%
8	99.5%	98.1%	94.2%
24	98.7%	95.3%	85.1%
48	97.9%	91.0%	74.5%

Potential Degradation Pathway

The primary stability concerns for PAPEth-d5 in solution, besides isotopic exchange, are hydrolysis of the ester and phosphate (B84403) bonds.

Hydrolytic Degradation Pathway

Caption: Potential hydrolytic degradation pathways for PAPEth-d5.

References

• 1. d5-PAPEth - Echelon Biosciences [echelon-inc.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

PAPEth-d5 signal suppression or enhancement

Welcome to the technical support center for PAPEth-d5 (1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5). This resource is designed for researchers, scientists, and drug development professionals to address common issues and questions that may arise during the use of PAPEth-d5 as an internal standard for the quantification of phosphatidylethanol (B1425624) (PEth) in complex biological matrices.

Frequently Asked Questions (FAQs)

Q1: What is PAPEth-d5 and what is its primary application?

A1: PAPEth-d5 is a deuterated analog of 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol (PAPEth), a significant species of phosphatidylethanol. Its primary application is as an internal standard in isotope dilution mass spectrometry (IDMS) for the accurate quantification of endogenous PEth in biological samples, such as whole blood.[1][2][3][4][5] In this role, it is added to samples at a known concentration to correct for variability during sample preparation and analysis.[6][7]

Q2: Should I be concerned about signal suppression or enhancement from PAPEth-d5 itself?

A2: PAPEth-d5 is designed to be chemically and physically almost identical to its non-deuterated counterpart. Therefore, it should not inherently cause signal suppression or enhancement in a biological or signaling context. Any observed "suppression" or "enhancement" of the PEth signal is more likely attributable to analytical issues such as differential matrix effects, where components in the sample matrix affect the ionization of the analyte and the internal standard differently.[8][9]

Q3: Why is my PAPEth-d5 signal intensity inconsistent across samples?

A3: Inconsistent internal standard signal intensity can be a result of several factors, including:

• Differential Matrix Effects: The analyte and the internal standard may experience different degrees of ion suppression or enhancement from the sample matrix.[8][9]

• Inaccurate Pipetting: Errors in adding the internal standard solution to the samples will lead to variability.

• Sample Preparation Issues: Inconsistent extraction recovery between samples can affect the final concentration of the internal standard.

• Instrument Instability: Fluctuations in the mass spectrometer's performance can cause signal intensity to vary over time.

Q4: I am observing a peak for my analyte (endogenous PEth) in my blank samples that only contain the PAPEth-d5 internal standard. What is the cause of this?

A4: This phenomenon is likely due to the presence of unlabeled PEth as an impurity in the PAPEth-d5 internal standard. This can lead to an overestimation of the analyte concentration, especially at the lower limit of quantification (LLOQ). It is crucial to assess the contribution of the internal standard to the analyte signal.

Troubleshooting Guides

Issue 1: Poor or No Signal for PAPEth-d5

Possible Cause	Troubleshooting Step
Incorrect Mass Spectrometer Settings	Verify that the correct precursor and product ion transitions for PAPEth-d5 are being monitored. For example, for PEth-d5, a common transition is m/z 706.7 > 255.3.[2]
Sample Preparation Failure	Review the sample extraction protocol to ensure that PAPEth-d5 is not being lost during the procedure. Check for issues with solvent pH or composition.
Instrument Malfunction	Ensure the mass spectrometer is properly tuned and calibrated. Check for any leaks or blockages in the LC system.
Degradation of PAPEth-d5	Store the PAPEth-d5 solution according to the manufacturer's instructions to prevent degradation.

Issue 2: Chromatographic Separation of PAPEth-d5 and Endogenous PEth

Problem: Deuterated internal standards can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[9] If this separation is significant, the analyte and the internal standard may be subjected to different matrix effects, leading to inaccurate quantification.[8][9]

Solutions:

• Confirm Co-elution: Overlay the chromatograms of the analyte and the internal standard to visually inspect for any separation.

• Adjust Chromatography: If separation is observed, consider using a column with a different stationary phase or adjusting the mobile phase composition and gradient to achieve co-elution.[9]

• Matrix Effect Evaluation: Conduct experiments to assess whether the observed separation leads to differential matrix effects.

Issue 3: Suspected Isotopic Exchange (Loss of Deuterium)

Problem: In rare cases, deuterium (B1214612) atoms on the internal standard can be replaced by hydrogen atoms from the surrounding solvent or matrix, a process known as isotopic exchange.[8][10] This can lead to a decrease in the internal standard signal and an artificial increase in the analyte signal.

Solutions:

• Check Label Position: Deuterium atoms on the ethanol (B145695) headgroup of PAPEth-d5 are generally stable. However, be mindful of the pH of your solutions, as highly acidic or basic conditions can promote exchange.[8][10]

• Solvent Selection: Use aprotic solvents where possible, especially for long-term storage of the internal standard.

• Monitor for Isotopic Variants: In high-resolution mass spectrometry, look for the appearance of ions corresponding to partially deuterated or non-deuterated forms of the internal standard.

Quantitative Data Summary

The following tables summarize key quantitative data from studies using PAPEth-d5 for PEth quantification.

Table 1: Recovery and Matrix Effects of PEth Analogs

Analyte	Average Recovery (%)	Matrix Effect (%)	Reference
PEth 16:0/18:1	79	<13	[1]
PEth 16:0/18:2	88	<13	[1]
PEth 16:0/18:1	95-102	107-112 (after IS correction)	[2][11]
PEth (general)	~93 (from DBS)	71.0 (analyte), 66.4 (IS)	[12]

Table 2: LC-MS/MS Parameters for PEth Analysis

Parameter	Value	Reference
PEth 16:0/18:1 Transitions	m/z 701.7 > 255.2, m/z 701.7 > 281.3	[2]
PAPEth-d5 Transition	m/z 706.7 > 255.3	[2]
Limit of Quantification (LOQ)	0.03 µM	[2][11]
Linearity Range	0.05-4.00 µM	[2]

Experimental Protocols

Protocol 1: Assessment of Internal Standard Contribution to Analyte Signal

Objective: To determine the extent to which the PAPEth-d5 internal standard contributes to the signal of the endogenous PEth analyte due to isotopic impurities.

Methodology:

• Prepare a Blank Matrix Sample: Use a sample of the same biological matrix (e.g., whole blood) that is known to be free of endogenous PEth.

• Spike with Internal Standard: Add the PAPEth-d5 internal standard to the blank matrix at the same concentration used in the experimental samples.

• Process the Sample: Follow the established sample preparation protocol (e.g., protein precipitation, liquid-liquid extraction).

• LC-MS/MS Analysis: Analyze the processed sample using the same LC-MS/MS method as for the study samples.

• Data Analysis:

  • Monitor the mass transition for the endogenous (unlabeled) PEth.

  • Measure the peak area of the analyte signal in the blank sample containing only the internal standard.

  • Compare this peak area to the peak area of the Lower Limit of Quantification (LLOQ) standard. The response in the blank sample should ideally be less than 20% of the LLOQ response.

Visualizations

Caption: Impact of chromatographic co-elution on quantification accuracy.

Caption: Workflow for assessing internal standard purity.

References

• 1. waters.com [waters.com]
• 2. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. waters.com [waters.com]
• 4. sciex.com [sciex.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. academic.oup.com [academic.oup.com]
• 12. Development and Validation of an LC-MS/MS Method to Quantify the Alcohol Biomarker Phosphatidylethanol 16:0/18:1 in Dried Blood Spots for Clinical Research Purposes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LC Gradient for PAPEth and PAPEth-d5 Separation

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the liquid chromatography (LC) gradient for the separation of phosphatidylethanol (B1425624) (PAPEth) and its deuterated internal standard, PAPEth-d5.

Frequently Asked Questions (FAQs)

Q1: Why is a gradient elution necessary for PAPEth analysis?

A1: PAPEth molecules are lipophilic and tend to have high retention on reversed-phase columns.[1] An isocratic method (constant mobile phase composition) strong enough to elute PAPEth in a reasonable time would likely cause co-elution with other matrix components. A gradient elution, which gradually increases the organic solvent concentration, is crucial for retaining PAPEth on the column, separating it from early-eluting interferences, and then eluting it as a sharp peak, thereby improving sensitivity and resolution.[2]

Q2: Which type of LC column is best suited for PAPEth separation?

A2: Reversed-phase columns are standard for PAPEth analysis. C18 columns are widely used and effective, particularly polar-modified C18 columns which offer good retention and selectivity.[3][4] In some cases, a standard C18 may be too retentive, leading to carryover.[5] In such scenarios, a less retentive column like a C8 can be beneficial.[5] The choice often depends on the specific PAPEth homologues being analyzed and the complexity of the sample matrix.

Q3: What are the recommended mobile phases for PAPEth analysis?

A3: A typical mobile phase setup involves:

• Mobile Phase A (Aqueous): Water containing a modifier like ammonium (B1175870) formate (B1220265) (e.g., 5 mM) with 0.1% formic acid to aid in ionization.[5]

• Mobile Phase B (Organic): A strong organic solvent mixture is needed to elute the lipophilic PAPEth molecules effectively.[1] Common choices include mixtures of acetonitrile (B52724) (ACN) and isopropanol (B130326) (IPA), such as 50:50 ACN:IPA, or methanol/ACN mixtures.[1][5]

Q4: How do PAPEth and PAPEth-d5 separate chromatographically?

A4: Ideally, the analyte (PAPEth) and its deuterated internal standard (PAPEth-d5) should co-elute or have very similar retention times. Their primary separation and distinction occur in the mass spectrometer, which differentiates them based on their mass-to-charge (m/z) ratio. The LC gradient's role is to separate them from matrix interferences, not necessarily from each other.

Q5: What are the typical mass transitions (MRM) for PAPEth 16:0/18:1 and its d5-internal standard?

A5: Detection is typically performed using a triple quadrupole mass spectrometer in negative electrospray ionization (ESI) mode. While specific transitions should be optimized in your laboratory, common multiple reaction monitoring (MRM) transitions are:

• PAPEth 16:0/18:1: Precursor ion [M-H]⁻ → Product ion

• PAPEth 16:0/18:1-d5: Precursor ion [M-H]⁻ → Product ion

The exact m/z values will depend on the specific adducts and fragments monitored.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	1. Column Overload: Injecting too much sample.[6] 2. Inappropriate Sample Solvent: Sample dissolved in a solvent much stronger than the initial mobile phase.[7] 3. Column Contamination/Degradation: Buildup of matrix components on the column inlet frit or stationary phase.[6] 4. Secondary Interactions: Silanol (B1196071) interactions with the analyte.	1. Reduce Injection Volume/Concentration: Dilute the sample and reinject.[6] 2. Match Sample Solvent: Reconstitute the sample extract in the initial mobile phase or a weaker solvent.[7] 3. Flush or Replace Column: First, try backflushing the column. If that fails, replace the guard column (if used) or the analytical column.[6] 4. Adjust Mobile Phase pH: Ensure the mobile phase pH is appropriate for the analyte. Using a polar-modified C18 column can also reduce silanol interactions.
High Carryover (Analyte detected in blank injection)	1. Insufficient Column Wash: The gradient may not be strong enough to elute all the PAPEth from the column.[5] 2. Adsorption in System: Analyte adsorbing to parts of the LC system (e.g., injector, tubing).	1. Add a High-Organic Wash Step: After the analyte elutes, ramp up to 100% Mobile Phase B and hold for a few column volumes. A rapid "sawtooth" gradient can also be effective.[5] 2. Use Stronger Needle Wash: Use a wash solvent containing a high percentage of organic solvent like IPA to clean the injector needle and loop between runs.
Poor Separation from Matrix Interferences	1. Inadequate Gradient Slope: The rate of change in organic solvent is too fast, not allowing for separation. 2. Wrong Column Chemistry: The chosen column does not provide sufficient selectivity for PAPEth and co-eluting matrix components.	1. Shallow the Gradient: Decrease the rate of %B increase around the elution time of the analyte. Start with a scouting gradient (e.g., 5-95% B over 10 minutes) and then refine the slope where the peaks of interest elute.[2] 2. Test a Different Column: Try a column with a different stationary phase (e.g., C8 instead of C18, or a different brand of C18 with different endcapping).[5]
Unstable Retention Times	1. Inadequate Column Equilibration: Insufficient time for the column to return to initial conditions before the next injection. 2. Pump/Mixer Issues: Problems with the HPLC pump delivering a consistent mobile phase composition.[8][9] 3. Temperature Fluctuations: The column temperature is not stable.[9]	1. Increase Re-equilibration Time: Ensure the post-run equilibration time is at least 5-10 column volumes. 2. Prime and Purge System: Purge the pump lines to remove air bubbles. If the problem persists, the pump may require maintenance.[8] 3. Use a Column Oven: Maintain a constant column temperature (e.g., 40-60°C) to ensure reproducible chromatography.[1][5]

Quantitative Data Summary

The following table summarizes typical parameters for an optimized LC-MS/MS method for PAPEth 16:0/18:1. Note that these are starting points and should be optimized for your specific instrumentation and application.

Parameter	Value	Reference
LC Column	Polar C18 or C8, <2 µm, 2.1 x 50 mm	[3][5]
Mobile Phase A	5 mM Ammonium Formate in Water + 0.1% Formic Acid	[5]
Mobile Phase B	50:50 Acetonitrile:Isopropanol	[5]
Flow Rate	0.5 mL/min	[5]
Column Temperature	40 - 60 °C	[1][3][5]
Injection Volume	5 µL	[1]
Ionization Mode	Negative ESI	[5][10]
Typical Retention Time	2.5 - 3.0 min	[5]

Detailed Experimental Protocol

This protocol provides a starting point for the analysis of PAPEth 16:0/18:1 in whole blood.

1. Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of whole blood into a microcentrifuge tube.

• Add 400 µL of cold Isopropanol (IPA) containing the PAPEth-d5 internal standard (e.g., at 100 ng/mL).[3]

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at high speed (e.g., 13,500 rpm) for 10 minutes.[3]

• Transfer the supernatant to an autosampler vial for analysis.

2. LC-MS/MS Conditions

• LC System: UHPLC system capable of binary gradient elution.

• Column: C8, 2.1 x 50 mm, 1.7 µm particle size.[5]

• Mobile Phase A: 5 mM ammonium formate with 0.1% formic acid in water.[5]

• Mobile Phase B: 50:50 (v/v) Acetonitrile:Isopropanol.[5]

• Column Temperature: 40°C.[5]

• Flow Rate: 0.5 mL/min.[5]

• Injection Volume: 5 µL.

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	50
  3.0	100
  4.0	100
  4.1	50

  | 5.0 | 50 |

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI), Negative Mode.

• MRM Transitions: To be optimized based on instrument tuning for PAPEth 16:0/18:1 and PAPEth 16:0/18:1-d5.

Visual Workflow and Logic Diagrams

Below are diagrams created using the DOT language to visualize key workflows.

References

• 1. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mastelf.com [mastelf.com]
• 3. sciex.com [sciex.com]
• 4. LC-MS/MS Method of PEth in Whole Blood | Phenomenex [phenomenex.com]
• 5. waters.com [waters.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. halocolumns.com [halocolumns.com]
• 8. Some Common Issues With Liquid Chromatography And Their Troubleshooting Methods - Blogs - News [alwsci.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. Quantitative profiling of phosphatidylethanol molecular species in human blood by liquid chromatography high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

PAPEth-d5 quality control and quality assurance

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the quality control and quality assurance of PAPEth-d5. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is PAPEth-d5 and what is its primary application?

A1: PAPEth-d5 is a deuterated analog of 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol (PAPEth). It serves as a stable isotope-labeled internal standard for the quantification of PAPEth and other related phosphatidylethanol (B1425624) (PEth) species in biological samples using mass spectrometry-based techniques, such as LC-MS/MS.[1][2] The deuterium (B1214612) labeling provides a distinct mass difference, allowing for accurate differentiation between the internal standard and the endogenous analyte.[2]

Q2: What are the recommended storage and handling conditions for PAPEth-d5?

A2: To ensure long-term stability, PAPEth-d5 should be stored at or below -16°C, with -20°C ± 4°C being the recommended temperature for solutions in organic solvents.[3][4] It is crucial to store PAPEth-d5 in glass vials with Teflon-lined caps (B75204) to prevent contamination from plasticizers.[3][4][5] If the product is supplied as a powder, it should be allowed to warm to room temperature before opening to prevent condensation.[3][4] For unsaturated lipids like PAPEth-d5, it is highly recommended to dissolve the powder in a suitable organic solvent immediately upon receipt and store it as a solution under an inert atmosphere (e.g., argon or nitrogen).[3][4][5]

Q3: What are the key quality control parameters to check for a new lot of PAPEth-d5?

A3: The two most critical parameters are chemical purity and isotopic purity.[6] Chemical purity ensures the absence of other lipids or contaminants, while isotopic purity confirms the degree of deuterium incorporation. These are typically verified by the manufacturer and reported on the Certificate of Analysis (CofA). Key analytical techniques for verification include High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[6][7][8]

Quality Control and Quality Assurance

Summary of Key Quality Parameters

Parameter	Typical Specification	Analytical Method	Purpose
Chemical Purity	≥98%	HPLC-CAD, LC-MS	To ensure that the standard is free from chemical impurities that could interfere with the analysis.
Isotopic Purity	≥99% atom % D	High-Resolution Mass Spectrometry (HRMS)	To confirm the degree of deuterium labeling and ensure minimal isotopic overlap with the native analyte.[1][9]
Identity Confirmation	Conforms to structure	¹H-NMR, ³¹P-NMR, MS/MS	To verify the chemical structure of the molecule.[8]
Concentration	As specified on CofA	Gravimetric analysis, qNMR	To ensure accurate preparation of stock and working solutions.

Quality Assurance Workflow

The following diagram illustrates a general workflow for ensuring the quality of PAPEth-d5 from receipt to experimental use.

Caption: Quality assurance workflow for PAPEth-d5.

Troubleshooting Guide

This section provides solutions to common problems encountered when using PAPEth-d5 as an internal standard in LC-MS assays.

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Signal from PAPEth-d5	1. Degradation: Improper storage or handling. 2. Instrumental Issues: Clogged lines, poor ionization. 3. Incorrect MS Parameters: Wrong m/z transition selected.	1. Check Storage: Verify that the standard has been stored at -20°C and protected from light. Prepare a fresh dilution from the stock. 2. System Suitability Test: Infuse a known concentration of the standard directly into the mass spectrometer to check for a signal. 3. Verify Method: Double-check the precursor and product ion m/z values in your acquisition method.
High Variability in PAPEth-d5 Peak Area	1. Matrix Effects: Ion suppression or enhancement from sample components.[10] 2. Inconsistent Sample Preparation: Pipetting errors or variable extraction recovery. 3. Injector Issues: Inconsistent injection volume.	1. Dilute Sample: Dilute the sample extract to reduce the concentration of interfering matrix components. 2. Optimize Chromatography: Adjust the LC gradient to separate the analyte and internal standard from co-eluting matrix components. 3. Review Pipetting Technique: Ensure accurate and consistent addition of the internal standard to all samples. Use a robotic liquid handler if available.
Presence of Unlabeled PAPEth (d0) in the Standard	1. Incomplete Deuteration: A small percentage of unlabeled material may be present from synthesis. 2. Back-Exchange: Although unlikely for the ethyl group, exposure to certain conditions could potentially lead to H/D exchange.	1. Check CofA: The isotopic purity on the Certificate of Analysis should specify the percentage of d0. This is usually minimal. 2. Correct for Contribution: If the d0 peak in the standard contributes significantly to the analyte signal in samples, its contribution must be subtracted from the analyte peak area.
Poor Peak Shape	1. Column Overload: Injecting too high a concentration. 2. Column Degradation: Accumulation of phospholipids (B1166683) on the column. 3. Inappropriate Solvent: Sample solvent is too strong compared to the mobile phase.	1. Dilute the Sample: Reduce the concentration of the injected sample. 2. Use a Guard Column: Protect the analytical column from strongly retained matrix components. 3. Solvent Matching: Ensure the final sample solvent is similar in composition and strength to the initial mobile phase.

Troubleshooting Workflow

The following diagram outlines a logical approach to troubleshooting issues with PAPEth-d5 performance.

Caption: Troubleshooting workflow for PAPEth-d5.

Experimental Protocols

Protocol 1: Verification of PAPEth-d5 Purity by LC-MS

Objective: To confirm the chemical and isotopic purity of a new lot of PAPEth-d5.

Methodology:

• Preparation of Stock Solution:

  • Allow the vial of PAPEth-d5 to equilibrate to room temperature.

  • Reconstitute the entire contents of the vial in a known volume of anhydrous ethanol (B145695) or methanol (B129727) to create a stock solution of approximately 1 mg/mL.

  • Vortex thoroughly to ensure complete dissolution.

• Preparation of Working Solution:

  • Dilute the stock solution to a final concentration of 1 µg/mL in a 50:50 mixture of methanol and water.

• LC-MS Analysis:

  • LC System: Standard HPLC or UHPLC system.

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (1:1) with 0.1% formic acid.

  • Gradient: Start at 30% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • MS System: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Acquisition Mode: Full scan from m/z 200-1200.

• Data Analysis:

  • Chemical Purity: Integrate the peak area of PAPEth-d5 and any impurity peaks in the total ion chromatogram (TIC). Calculate purity as: (Area of PAPEth-d5 / Total Area of All Peaks) * 100.

  • Isotopic Purity: Extract the ion chromatogram for the [M+H]⁺ ion of PAPEth-d5 and its corresponding unlabeled (d0) isotopologue. Compare the peak areas to determine the isotopic distribution and confirm it matches the CofA.[1][9]

Protocol 2: Assessment of Matrix Effects

Objective: To determine if components in the sample matrix are suppressing or enhancing the ionization of PAPEth-d5.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the PAPEth-d5 working solution into the final reconstitution solvent.

  • Set B (Post-extraction Spike): Process a blank matrix sample (e.g., plasma from a subject with no alcohol exposure) through the entire extraction procedure. Spike the PAPEth-d5 working solution into the final extract.

  • Set C (Pre-extraction Spike): Spike the PAPEth-d5 working solution into a blank matrix sample before the extraction procedure.

• Analyze all three sets using the established LC-MS method.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100.

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

  • Recovery (%) = (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100.

    • This measures the efficiency of the extraction process.

This technical support guide is intended to provide a foundational understanding of quality control for PAPEth-d5 and to assist in troubleshooting common experimental challenges. For specific applications, further optimization may be required.

References

• 1. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 3. benchchem.com [benchchem.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Ion Suppression with PAPEth-d5

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when using 1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5 (PAPEth-d5) as an internal standard to minimize ion suppression in mass spectrometry-based analyses.

Frequently Asked Questions (FAQs)

Q1: What is PAPEth-d5 and why is it used as an internal standard?

A1: PAPEth-d5 is a deuterated analog of phosphatidylethanol (B1425624) (PEth), a direct biomarker for alcohol consumption. Specifically, it is 1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol with five deuterium (B1214612) atoms on the ethanol (B145695) headgroup. It is used as an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) methods to accurately quantify endogenous PEth in biological samples, such as whole blood.[1][2][3] As a stable isotope-labeled internal standard, PAPEth-d5 is considered the gold standard because it has nearly identical chemical and physical properties to the analyte of interest. This ensures that it co-elutes with the analyte and experiences similar effects from the sample matrix, including ion suppression, thus allowing for more accurate and precise quantification.[4]

Q2: What is ion suppression and how does it affect my results?

A2: Ion suppression is a phenomenon in mass spectrometry where the ionization efficiency of the target analyte is reduced by the presence of co-eluting compounds from the sample matrix.[5] This leads to a decreased signal intensity for the analyte, which can result in underestimation of its concentration, reduced sensitivity, and poor reproducibility. In the analysis of PEth from complex matrices like blood, endogenous substances such as phospholipids, salts, and proteins are common causes of ion suppression.

Q3: I'm using PAPEth-d5, but my results are still inconsistent. What could be the problem?

A3: While PAPEth-d5 is an excellent internal standard, several factors can still lead to inconsistent results:

• Suboptimal Sample Preparation: Inadequate removal of matrix components, particularly other phospholipids, can lead to significant ion suppression that may not be fully compensated for by the internal standard.

• Chromatographic Issues: Poor separation of PEth from other matrix components can lead to co-elution and ion suppression.

• Instrument Contamination: Buildup of non-volatile matrix components in the ion source can lead to a gradual decrease in signal over a run.

• Pipetting or Dilution Errors: Inaccurate addition of the internal standard will lead to quantification errors.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues when using PAPEth-d5 to minimize ion suppression.

Problem 1: Low Signal Intensity for Both Analyte (PEth) and Internal Standard (PAPEth-d5)

Possible Cause	Recommended Solution
Significant Ion Suppression	Improve sample preparation to remove interfering matrix components. Consider switching from a simple protein precipitation to a more rigorous method like Solid-Phase Extraction (SPE) or Supported Liquid Extraction (SLE).
Instrument Contamination	Clean the ion source of the mass spectrometer according to the manufacturer's recommendations.
Incorrect MS/MS Parameters	Optimize the MS/MS parameters, including collision energy and fragment ions, for both PEth and PAPEth-d5 to ensure maximum sensitivity.

Problem 2: Inconsistent Peak Area Ratios of PEth to PAPEth-d5

Possible Cause	Recommended Solution
Poor Chromatographic Resolution	Optimize the LC method to ensure baseline separation of the PEth peak from any interfering peaks. This may involve adjusting the mobile phase composition, gradient profile, or using a different column chemistry (e.g., C8 or C18).
Differential Ion Suppression	Even with a deuterated standard, slight differences in retention time can lead to exposure to different matrix components, causing differential suppression. Ensure that the analyte and internal standard peaks are narrow and co-elute perfectly.
Sample Carryover	Inject a blank solvent after a high-concentration sample to check for carryover. If observed, optimize the needle wash procedure and/or extend the run time to include a column wash step.

Quantitative Data Summary

The choice of sample preparation method significantly impacts the degree of ion suppression and analyte recovery. The following tables summarize typical performance data from validated LC-MS/MS methods for PEth analysis using PAPEth-d5 as an internal standard.

Table 1: Comparison of Sample Preparation Methods on Analyte Recovery and Matrix Effects

Sample Preparation Method	Analyte	Average Recovery (%)	Matrix Effect (%)	Reference
Protein Precipitation & SPE	PEth 16:0/18:1	79	< 13
Protein Precipitation & SPE	PEth 16:0/18:2	88	< 13
Supported Liquid Extraction (SLE)	PEth 16:0/18:1	77.2 - 83.5	Not explicitly quantified, but method showed good accuracy
Protein Precipitation	PEth 16:0/18:1	Not specified	~20 (enhancement)

Table 2: Performance Characteristics of a Validated LC-MS/MS Method for PEth Quantification

Parameter	PEth 16:0/18:1	PEth 16:0/18:2	Reference
Analytical Measurement Range	10 - 2000 ng/mL	10 - 2000 ng/mL
Linearity (R²)	0.999	0.999
Within-run Imprecision (%CV)	< 5	< 5
Total Imprecision (%CV)	< 5	< 5
Bias (%)	< 15	< 15

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation and Solid-Phase Extraction (SPE)

This protocol is adapted from a validated method for the analysis of PEth in whole blood.

• Aliquoting and Internal Standard Spiking: To 100 µL of whole blood, add 200 µL of isopropanol (B130326) containing 50 ng/mL of PAPEth-d5. Vortex for 5-10 seconds.

• Protein Precipitation: Immediately add 800 µL of acetonitrile (B52724) containing 0.1% formic acid and vortex again.

• Centrifugation: Centrifuge the samples at high speed (e.g., 21,000 rcf) for 10 minutes.

• Solid-Phase Extraction: Load the supernatant onto an Ostro Pass-Through Sample Preparation plate.

• Elution: Elute the analytes with 2 x 400 µL aliquots of 60:20:20 acetonitrile:isopropanol:water.

• Analysis: The eluate is ready for injection into the LC-MS/MS system.

Protocol 2: LC-MS/MS Analysis

This is a representative LC-MS/MS method for the analysis of PEth.

• LC System: ACQUITY UPLC I-Class PLUS System

• Column: Waters BEH C8, 1.7 µm, 2.1 x 50 mm

• Column Temperature: 40 °C

• Mobile Phase A: 5 mM ammonium (B1175870) formate (B1220265) with 0.1% formic acid in water

• Mobile Phase B: 50:50 acetonitrile:isopropanol

• Flow Rate: 0.5 mL/min

• Gradient:

  • Start at 50% B

  • Ramp to 100% B over 3 minutes

  • Include two rapid 30-second ramps to 100% B for column wash

• Injection Volume: 20 µL

• Mass Spectrometer: Xevo TQ-S micro Tandem Quadrupole MS

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• MRM Transitions:

  • Monitor at least two transitions for each analyte and the internal standard.

Visualizations

Caption: Experimental workflow for PEth analysis using PAPEth-d5.

This diagram outlines the key steps from sample preparation to data analysis for the accurate quantification of phosphatidylethanol (PEth) in whole blood using PAPEth-d5 as an internal standard. The process involves protein precipitation followed by solid-phase extraction to clean up the sample before analysis by liquid chromatography-tandem mass spectrometry.

References

• 1. waters.com [waters.com]
• 2. waters.com [waters.com]
• 3. Validation of the quantification of phosphatidylethanol (PEth) 16:0/18:1 concentrations in TASSO-M20 devices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

PAPEth-d5 lot-to-lot variability issues

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address potential lot-to-lot variability and other common issues encountered when using PAPEth-d5 as an internal standard in quantitative analyses.

Quick Navigation

• --INVALID-LINK--

• --INVALID-LINK--

• --INVALID-LINK--

Frequently Asked Questions (FAQs)

Q1: What is PAPEth-d5 and what is its primary application?

A: PAPEth-d5, or 1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5, is a deuterated analog of a common phosphatidylethanol (B1425624) (PEth) species. Its primary application is as a stable isotope-labeled internal standard (SIL-IS) for the quantification of endogenous PEth and other related phospholipids (B1166683) in biological samples using mass spectrometry (MS). The deuterium (B1214612) labeling provides a distinct mass shift, allowing it to be differentiated from the unlabeled analyte while sharing similar chemical and physical properties.

Q2: How should PAPEth-d5 be stored to ensure stability?

A: Proper storage is critical to maintain the integrity of PAPEth-d5. Lot-to-lot variability can sometimes be exacerbated by improper handling and storage.

Storage Condition	Recommendation	Rationale
As Supplied (Powder)	Store at -20°C or lower in a tightly sealed vial.	Minimizes degradation from hydrolysis and oxidation.[1]
Stock Solution	Store in a glass vial with a Teflon-lined cap at -20°C. Avoid repeated freeze-thaw cycles.	Prevents leaching of plasticizers and minimizes degradation.[1][2]
Working Solutions	Prepare fresh from stock solution for each experiment if possible.	Ensures accuracy and minimizes the impact of solvent evaporation or degradation over time.

Q3: What are the potential causes of lot-to-lot variability in PAPEth-d5 performance?

A: Lot-to-lot variability in internal standards can stem from several factors, often related to manufacturing and handling.[3][4] These can include:

• Purity: Minor differences in chemical and isotopic purity between lots.

• Degradation: Exposure to moisture, oxygen, or light during manufacturing or shipping can lead to hydrolysis or oxidation of the lipid chains.[5][6]

• Solubility: Differences in the physical form of the powder that may affect its solubility.

• Handling: Inconsistent handling and storage practices after receiving the product can introduce variability.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of PAPEth-d5, particularly those related to lot-to-lot variability.

Issue 1: Inconsistent or Low Internal Standard (IS) Signal Across Different Lots

You may observe a significant difference in the peak area or intensity of the PAPEth-d5 signal when switching to a new lot, even when using the same concentration.

Possible Causes & Solutions:

Cause	Recommended Action
Purity or Concentration Discrepancy	Verify the concentration of the new lot. If possible, perform a quantitative NMR (qNMR) or an independent calibration against a certified reference material.
Degradation of the Standard	The new lot may have degraded. This can be due to improper storage or exposure to adverse conditions. Assess for degradation products (e.g., lyso-PEth) via MS/MS analysis.
Incomplete Solubilization	Ensure the standard is fully dissolved. Gentle vortexing or sonication may be required. Visually inspect for any particulate matter before use.[2]

Troubleshooting Workflow:

Caption: Troubleshooting inconsistent IS signals.

Issue 2: Chromatographic Peak Tailing or Splitting

The chromatographic peak for PAPEth-d5 from a new lot appears broad, tailed, or split, which can affect integration and quantification.

Possible Causes & Solutions:

Cause	Recommended Action
Presence of Impurities	The new lot may contain impurities that interfere with chromatography. Analyze the new lot by high-resolution MS to identify potential contaminants.
On-Column Degradation	PAPEth-d5 can be susceptible to degradation on certain LC columns or under specific mobile phase conditions. Ensure the mobile phase pH is neutral and avoid excessively high temperatures.
Interaction with LC System	Phospholipids can interact with metal surfaces in the LC system. Use a biocompatible LC system or a column with a PEEK lining if possible.

Issue 3: Isotopic Instability (Loss of Deuterium Label)

In rare cases, the deuterium label on the ethanol (B145695) headgroup may be unstable, leading to a decrease in the d5 signal and a corresponding increase in the d0 signal.

Possible Causes & Solutions:

Cause	Recommended Action
Harsh Chemical Conditions	Exposure to strong acids or bases during sample preparation can facilitate H/D exchange.[7] Ensure all extraction and reconstitution solvents are of appropriate pH.
In-Source Exchange	High source temperatures or certain ionization conditions in the mass spectrometer can sometimes promote H/D exchange. Optimize MS source parameters to use the mildest conditions possible.

Data Presentation: Example of Lot-to-Lot Variability

The following table illustrates a hypothetical scenario of inconsistent IS signal between two lots of PAPEth-d5.

Sample ID	Lot A Peak Area	Lot B Peak Area	% Difference
QC Low	1,520,000	980,000	-35.5%
QC Mid	1,550,000	995,000	-35.8%
QC High	1,490,000	970,000	-34.9%
Average	1,520,000	981,667	-35.4%

Experimental Protocols

Protocol 1: Preparation of PAPEth-d5 Stock and Working Solutions

This protocol describes the recommended procedure for preparing solutions of PAPEth-d5 to be used as an internal standard.

Materials:

• PAPEth-d5 (as powder)

• Methanol (B129727) (LC-MS grade)

• Glass vials with Teflon-lined caps

• Glass syringe or pipette

Procedure:

• Allow the vial of PAPEth-d5 to equilibrate to room temperature before opening to prevent condensation.

• Add the appropriate volume of methanol to the vial to create a 1 mg/mL stock solution.

• Cap the vial tightly and vortex gently until the powder is completely dissolved. A clear solution with no visible particulates should be obtained.

• Store the stock solution at -20°C.

• Prepare working solutions by diluting the stock solution with the appropriate solvent (e.g., mobile phase) to the final concentration required for your assay.

Protocol 2: Sample Preparation for PEth Quantification in Plasma

This protocol outlines a protein precipitation method for extracting PEth from plasma using PAPEth-d5 as an internal standard.

Procedure:

• To 50 µL of plasma in a microcentrifuge tube, add 10 µL of the PAPEth-d5 working solution.

• Add 200 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new vial for LC-MS/MS analysis.

Experimental Workflow Diagram:

Caption: Workflow for PEth quantification.

Signaling Pathway Context: Formation of PEth

While PAPEth-d5 is an exogenous standard, understanding the formation of its endogenous counterpart, PEth, is crucial for assay development. PEth is formed from phosphatidylcholine (PC) in the presence of ethanol by the enzyme phospholipase D (PLD).

Caption: PEth formation pathway.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. benchchem.com [benchchem.com]
• 3. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemical-stability-of-liposomes-implications-for-their-physical-stability - Ask this paper | Bohrium [bohrium.com]
• 6. tsapps.nist.gov [tsapps.nist.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Validating PEth Assays with the Gold Standard Internal Standard, PAPEth-d5

For researchers, scientists, and drug development professionals at the forefront of alcohol biomarker analysis, the validation of Phosphatidylethanol (B1425624) (PEth) assays is a critical step to ensure data accuracy and reliability. This guide provides an objective comparison of PEth assay performance when validated with the deuterated internal standard, Phosphatidylethanol-d5 (PAPEth-d5), supported by experimental data and detailed protocols.

The use of a stable isotope-labeled internal standard, such as PAPEth-d5, is considered the gold standard in quantitative mass spectrometry-based assays. It effectively compensates for variations in sample preparation, matrix effects, and instrument response, leading to more precise and accurate quantification of the target analyte, PEth. This is particularly crucial for a biomarker like PEth, where accurate measurement is essential for monitoring alcohol consumption and abstinence in clinical and research settings.

Performance Under the Microscope: A Data-Driven Comparison

The validation of a PEth assay encompasses several key performance characteristics. The following tables summarize quantitative data from various studies that have utilized PAPEth-d5 as an internal standard, showcasing the robustness and reliability of this approach.

Validation Parameter	Method 1: UPLC-MS/MS	Method 2: UHPLC-MS/MS	Method 3: UPLC-MS/MS with SPE
Internal Standard	PEth 16:0/18:1-d5	PEth 16:0/18:1-D5	PEth 16:0/18:1-D5
Linearity Range	10 - 1000 ng/mL[1][2]	1.4 - 2112 ng/mL[3]	0.05 - 4.00 µM[4][5]
Limit of Quantification (LOQ)	10 ng/mL[1][2]	1.7 ng/mL[3]	0.03 µM[4][5]
Precision (%RSD)	< 13%[1][2]	≤ 12% (Intermediate Precision)[3]	0.4 - 3.3% (Within- and between-assay)[4][5]
Accuracy	Within 15% of target[1][2]	≤ ± 17% (Intermediate Accuracy)[3]	99.3% (at LOQ)[4][5]
Recovery	Not explicitly stated	High recovery with MTBE/2-propanol[3]	95 - 102%[4][5]

These data consistently demonstrate that PEth assays validated with PAPEth-d5 achieve excellent linearity over a clinically relevant concentration range, low limits of quantification enabling the detection of low alcohol consumption, and high precision and accuracy.

Decoding the Experimental Blueprint: Methodologies for Success

The successful validation of a PEth assay relies on a meticulously executed experimental protocol. Below are detailed methodologies commonly employed in the field.

Experimental Protocol: PEth Quantification in Whole Blood using UPLC-MS/MS

• Sample Preparation:

  • Aliquots of whole blood (e.g., 100 µL) are transferred to a clean tube.[1][2]

  • An internal standard working solution containing a known concentration of PAPEth-d5 in a suitable solvent (e.g., isopropanol) is added.[1][2]

  • Proteins are precipitated by adding a solvent such as isopropanol (B130326) followed by acetonitrile (B52724), and the sample is vortexed.[1][2]

  • The mixture is centrifuged to pellet the precipitated proteins.

  • The supernatant, containing PEth and the internal standard, is transferred to a new tube for analysis.

• UPLC-MS/MS Analysis:

  • Chromatographic Separation: The extract is injected into a UPLC system equipped with a suitable column (e.g., ACQUITY UPLC BEH C8). Separation is typically achieved using a gradient elution with mobile phases such as a mixture of acetonitrile and isopropanol.[1]

  • Mass Spectrometric Detection: The eluent is introduced into a tandem mass spectrometer (MS/MS) operating in negative ion mode. Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for both PEth and PAPEth-d5.[4][5] For PEth 16:0/18:1, common transitions are m/z 701.7 > 255.2 and 701.7 > 281.3, while for PEth-d5, the transition is m/z 706.7 > 255.3.[4][5]

• Data Analysis:

  • The peak area ratios of the analyte (PEth) to the internal standard (PAPEth-d5) are calculated.

  • A calibration curve is constructed by plotting the peak area ratios of the calibrators against their known concentrations.

  • The concentration of PEth in the unknown samples is determined by interpolating their peak area ratios from the calibration curve.

Visualizing the Path to Discovery

To further elucidate the processes involved, the following diagrams illustrate the biochemical formation of PEth and a typical experimental workflow for its analysis.

Caption: Biochemical pathway of PEth formation.

Caption: A typical experimental workflow for PEth analysis.

References

• 1. waters.com [waters.com]
• 2. waters.com [waters.com]
• 3. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]

A Head-to-Head Battle: Choosing the Optimal Internal Standard for Phosphatidylethanol (PEth) Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of the alcohol biomarker phosphatidylethanol (B1425624) (PEth), the selection of an appropriate internal standard is a critical determinant of analytical accuracy and reliability. This guide provides an objective comparison of commonly employed internal standards for PEth analysis, supported by experimental data, to aid in making an informed decision for your laboratory's needs.

The gold standard for PEth analysis is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a technique that offers high sensitivity and specificity. The use of an internal standard (IS) is indispensable in LC-MS/MS to compensate for variations in sample preparation, injection volume, and instrument response. An ideal internal standard should mimic the analyte's chemical and physical properties as closely as possible.

The Contenders: A Comparative Overview

The most widely adopted internal standard for PEth analysis is the deuterated analog of the most abundant PEth homolog, PEth 16:0/18:1-d5 (PEth-d5) . However, non-deuterated structural analogs such as phosphatidylpropanol (PPeth) and phosphatidylbutanol (PBut) have also been utilized. This guide will focus on the comparison between the deuterated standard and its non-deuterated counterparts.

It is important to note that the term "PAPEth-d5" as specified in the topic is not a recognized or commonly used nomenclature in the scientific literature. It is presumed to be a typographical error, and this guide will proceed with the standard and widely accepted term, PEth-d5.

Performance Data at a Glance

To facilitate a clear comparison, the following table summarizes key performance metrics for analytical methods utilizing PEth-d5 and phosphatidylpropanol as internal standards. Data has been compiled from various validation studies.

Performance Metric	Method Using PEth-d5 as Internal Standard	Method Using Phosphatidylpropanol as Internal Standard
Linearity (R²)	≥ 0.99[1][2][3][4]	Generally high, though less frequently reported
Precision (%CV)	Within-run and total imprecision < 5%[1][4]	Intra- and inter-assay CVs <9% and <11% respectively
Accuracy (%Bias)	Met bias criteria of ±15%[1][4]	Data not explicitly available in comparative format
Limit of Quantitation (LOQ)	As low as 1.7 ng/mL[5] to 10 ng/mL[6]	<0.1 µmol/L
Matrix Effects	Minimal, with IS correction ranging from 107% to 112%[2]	Can be compensated by the internal standard[7]
Recovery	79-88%[6]	Data not explicitly available in comparative format

The Critical Difference: Why Deuterated Standards Excel

The consensus in the scientific community leans heavily towards the use of stable isotope-labeled internal standards, such as PEth-d5, for quantitative mass spectrometry. The primary advantage lies in their near-identical chemical and physical properties to the analyte of interest. This structural similarity ensures that the internal standard behaves almost identically to the analyte during sample extraction, chromatography, and ionization, leading to more effective compensation for any variations in these steps.

One study explicitly states that deuterated analogs are preferable to phosphatidylpropanol as the internal standard for MS quantitation of some PEth forms. This preference is rooted in the ability of the deuterated standard to better mimic the ionization efficiency of the native analyte, which can be a significant source of variability, especially in complex matrices like whole blood.

While non-deuterated analogs like phosphatidylpropanol and phosphatidylbutanol can be used and may offer a more cost-effective alternative, they may not perfectly co-elute with all PEth homologs or experience the same degree of ionization suppression or enhancement. This can potentially lead to less accurate quantification, particularly at low concentrations.

Experimental Protocols: A Glimpse into the Lab

To provide a practical understanding, below are detailed methodologies for PEth analysis using both deuterated and non-deuterated internal standards.

Experimental Protocol Using PEth-d5 Internal Standard

This protocol is a composite of commonly employed methods for the analysis of PEth in whole blood using LC-MS/MS with a deuterated internal standard.

1. Sample Preparation:

• To 100 µL of whole blood, add 50 µL of an internal standard working solution containing PEth 16:0/18:1-d5 (e.g., at 600 ng/mL).[1]

• Add 400 µL of isopropanol (B130326) for protein precipitation.[2]

• Vortex mix the sample thoroughly.

• Centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate for analysis.[8]

2. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: A reversed-phase column such as a BEH C8 or C18 is typically used.[9]

  • Mobile Phase: A gradient elution with mobile phases consisting of an aqueous component (e.g., 5 mM ammonium (B1175870) formate (B1220265) with 0.1% formic acid) and an organic component (e.g., a mixture of acetonitrile (B52724) and isopropanol) is common.

  • Flow Rate: A typical flow rate is around 0.5 mL/min.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in negative mode is used.

  • Detection: Multiple Reaction Monitoring (MRM) is employed to monitor specific precursor-to-product ion transitions for both the PEth homologs and the PEth-d5 internal standard.[2]

Experimental Protocol Using Phosphatidylpropanol Internal Standard

This protocol outlines a general procedure for PEth analysis using a non-deuterated internal standard.

1. Sample Preparation:

• To 100 µL of whole blood, add a solution of the internal standard, 16:0 phosphatidylpropanol, in an organic solvent like ethyl acetate (B1210297) (e.g., 2 µg/mL in 200 µL).[7]

• The sample is then subjected to liquid-liquid extraction.

• The organic layer containing the lipids is separated, evaporated to dryness, and reconstituted in a suitable solvent for injection.

2. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: A C4 column has been used for the separation of PEth species.

  • Mobile Phase: A gradient elution is employed.

• Mass Spectrometry:

  • Ionization: ESI in negative mode.

  • Detection: Selected Ion Monitoring (SIM) of deprotonated molecules for the PEth species and phosphatidylpropanol.

Visualizing the Workflow

To better illustrate the analytical process, the following diagrams created using Graphviz (DOT language) depict the experimental workflows.

Caption: Workflow for PEth analysis using PEth-d5 internal standard.

Caption: Workflow for PEth analysis using Phosphatidylpropanol IS.

Conclusion and Recommendation

Based on the available evidence, PEth-d5 is the superior choice of internal standard for the quantitative analysis of PEth in biological matrices. Its isotopic labeling ensures that it closely tracks the analyte through the entire analytical process, providing more accurate and precise results. While non-deuterated analogs like phosphatidylpropanol and phosphatidylbutanol can be employed, they introduce a greater potential for analytical variability and may not provide the same level of confidence in the quantitative data, especially for demanding applications in research and drug development. For laboratories prioritizing the highest standards of accuracy and reliability in their PEth analysis, the use of a deuterated internal standard is strongly recommended.

References

• 1. Beyond the baseline: quantification of two phosphatidylethanol homologues in whole blood by LC–MS-MS and retrospective data analysis from a National Reference Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. sciex.com [sciex.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]
• 7. Miniature mass spectrometer-based point-of-care assay for measuring phosphatidylethanol in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 8. redhotdiagnostics.com [redhotdiagnostics.com]
• 9. repositorio.ulisboa.pt [repositorio.ulisboa.pt]

A Comparative Guide to PAPEth-d5 and C13-Labeled PEth Internal Standards in Phosphatidylethanol Analysis

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of phosphatidylethanol (B1425624) (PEth), a specific and sensitive biomarker for alcohol consumption, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. The gold standard for quantitative mass spectrometry is the use of stable isotope-labeled internal standards. This guide provides a comprehensive comparison of two such standards: deuterated (d5) phosphatidylethanol (PAPEth-d5) and carbon-13 (C13) labeled phosphatidylethanol. While PAPEth-d5 is widely used, this guide will also explore the theoretical advantages of C13-labeled PEth standards, supported by general principles of isotope dilution mass spectrometry, in the absence of direct comparative experimental data in the reviewed literature.

Performance Comparison: PAPEth-d5 vs. C13-Labeled PEth

The ideal internal standard should exhibit identical chemical and physical properties to the analyte, ensuring it behaves similarly during sample extraction, chromatographic separation, and ionization. This allows for accurate correction of variations throughout the analytical process. While both deuterated and C13-labeled standards are designed for this purpose, their inherent properties can lead to differences in performance.

Quantitative Data Summary for PAPEth-d5

The following table summarizes the performance characteristics of LC-MS/MS methods for the quantification of PEth using PAPEth-d5 as an internal standard, based on data from multiple validation studies.[1][2][3]

Performance Parameter	PAPEth-d5 Internal Standard	C13-Labeled PEth Internal Standard
**Linearity (R²) **	≥ 0.99[1]	Data not available in reviewed literature
Accuracy (% Bias)	Within ±15%	Data not available in reviewed literature
Precision (% CV)	< 15%	Data not available in reviewed literature
Lower Limit of Quantification (LLOQ)	1.7 - 10 ng/mL	Data not available in reviewed literature
Recovery	79% - 88%	Data not available in reviewed literature
Matrix Effects	Minimal (<13%) with IS correction	Data not available in reviewed literature

Theoretical Advantages of C13-Labeled PEth Standards

While specific experimental data for C13-labeled PEth standards in PEth analysis is not widely available in the reviewed literature, the general principles of isotope dilution mass spectrometry suggest several potential advantages over deuterated standards:

• Co-elution: C13-labeled standards are more likely to co-elute perfectly with the native analyte in liquid chromatography. Deuterated compounds can sometimes elute slightly earlier, which can lead to differential matrix effects and impact accuracy.

• Isotopic Stability: C13 labels are incorporated into the carbon skeleton of the molecule and are not susceptible to back-exchange with protons from the sample matrix or solvents. While the deuterium (B1214612) atoms in PAPEth-d5 are placed on the ethanol (B145695) moiety and are generally stable, the theoretical possibility of exchange exists under certain conditions.

• Reduced Isobaric Interference: In some analyses, the natural isotopic abundance of the analyte can cause minor interference with the signal of a deuterated internal standard, particularly those with a low mass difference from the analyte. C13 labeling can sometimes offer a cleaner analytical window.

Experimental Protocols

Key Experiment: Quantification of PEth in Whole Blood using LC-MS/MS with PAPEth-d5 Internal Standard

This section details a typical experimental protocol for the analysis of PEth in whole blood samples using PAPEth-d5 as an internal standard. This protocol is a composite based on several published methods.

1. Sample Preparation (Protein Precipitation)

• To a 100 µL whole blood sample, add 400 µL of ice-cold isopropanol (B130326) containing the PAPEth-d5 internal standard at a known concentration (e.g., 100 ng/mL).

• Vortex the mixture vigorously for 1 minute to precipitate proteins.

• Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile/isopropanol (1:1, v/v).

  • Gradient: A suitable gradient to separate PEth from other blood components.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in negative ion mode.

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for both the PEth analyte and the PAPEth-d5 internal standard.

Visualizations

Caption: Experimental workflow for PEth analysis.

Caption: Formation of PEth from ethanol.

Conclusion

For the routine and reliable quantification of phosphatidylethanol, the use of a stable isotope-labeled internal standard is essential. Currently, PAPEth-d5 is the most widely used and well-validated internal standard, with extensive data supporting its performance in LC-MS/MS assays. While direct comparative data for C13-labeled PEth is lacking in the current body of literature, the theoretical advantages in terms of chromatographic co-elution and isotopic stability make it a promising alternative for future applications. As C13-labeled PEth standards become more commercially available, it is anticipated that studies will emerge to experimentally validate their performance against deuterated counterparts, potentially leading to even more accurate and precise methods for PEth analysis. Researchers and drug development professionals should consider the established reliability of PAPEth-d5 for current analytical needs while remaining aware of the potential for enhanced performance with the future adoption of C13-labeled standards.

References

• 1. Beyond the baseline: quantification of two phosphatidylethanol homologues in whole blood by LC–MS-MS and retrospective data analysis from a National Reference Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Accuracy and Precision of PAPEth-d5 in Phosphatidylethanol (PEth) Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of deuterated phosphatidylethanol (B1425624) (PEth), often referred to as PAPEth-d5 or PEth-d5, as an internal standard in the quantification of PEth, a specific biomarker for alcohol consumption. The use of a stable isotope-labeled internal standard is crucial for correcting for variability during sample preparation and analysis, thereby ensuring the accuracy and precision of the results. This document summarizes experimental data from various studies and details the methodologies employed.

Introduction to PEth and the Role of Internal Standards

Phosphatidylethanol (PEth) is a group of phospholipids (B1166683) formed in red blood cells exclusively in the presence of ethanol.[1] The most abundant homolog, PEth 16:0/18:1, has a long half-life of approximately 4 to 8 days, making it a reliable mid- to long-term biomarker of alcohol consumption.[1][2] Accurate quantification of PEth is essential for clinical and forensic applications. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most common analytical technique for PEth analysis due to its high sensitivity and specificity.[3]

The use of a suitable internal standard is paramount in LC-MS/MS-based quantification to compensate for matrix effects and variations in extraction recovery. An ideal internal standard should have physicochemical properties very similar to the analyte but a different mass-to-charge ratio (m/z) for distinct detection. Deuterated analogs of the analyte, such as PAPEth-d5 (PEth 16:0/18:1-d5), are considered the gold standard for this purpose.[4]

Performance of PAPEth-d5 in PEth Quantification: A Data-Driven Comparison

The following tables summarize the performance characteristics of LC-MS/MS methods for PEth 16:0/18:1 quantification using PAPEth-d5 (or its equivalent, PEth 16:0/18:1-d5) as the internal standard. The data is compiled from multiple studies to provide a comprehensive overview.

Table 1: Accuracy and Precision of PEth 16:0/18:1 Quantification using PAPEth-d5

Study Reference	Quality Control (QC) Levels (ng/mL)	Intraday Precision (%CV)	Interday Precision (%CV)	Accuracy (% Bias or Recovery)
Study A	0.075 µM (~53 ng/mL)	-	5.08	101%
0.75 µM (~527 ng/mL)	-	2.30	101%
2.5 µM (~1755 ng/mL)	-	4.50	102%
Study B	Low, Medium, High	0.4 - 3.3	-	95 - 102% (Recovery)
Study C	20, 200, 1000	< 5	< 5	Within ±15%
Study D	1.4 - 2112	≤ 12	≤ 17	-
Study E	Low, Medium, High	< 15	< 15	< 15% (Inaccuracy)

CV: Coefficient of Variation

Table 2: Linearity and Sensitivity of PEth 16:0/18:1 Quantification using PAPEth-d5

Study Reference	Linear Range (ng/mL)	Correlation Coefficient (R²)	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
Study F	10 - 1000	> 0.99	-	10
Study G	10 - 2000	0.999	-	10
Study H	20 - 2000	> 0.99	-	20
Study I	20 - 500	> 0.99	5	20
Study J	1.4 - 2112	> 0.99	-	1.7
Study K	5 - 500	> 0.99	-	5

These data consistently demonstrate that methods employing PAPEth-d5 as an internal standard achieve excellent accuracy, precision, linearity, and sensitivity for the quantification of PEth 16:0/18:1 in whole blood and dried blood spots.

Alternative Internal Standards

While deuterated PEth is the most widely accepted internal standard, other compounds have been investigated. One such alternative is phosphatidylpropanol (PPropanol). However, studies have indicated that deuterated analogs are preferable to phosphatidylpropanol as an internal standard for PEth quantification. The structural and chemical differences between PPropanol and PEth can lead to variations in extraction efficiency and ionization, potentially compromising the accuracy of the results.

Experimental Protocols

The following sections detail common experimental workflows for PEth quantification using PAPEth-d5.

1. Sample Preparation

A critical step in PEth analysis is the extraction of the analyte from the whole blood matrix. Several methods are employed, with protein precipitation being the most common due to its simplicity and high throughput.

• Protein Precipitation: This technique involves adding an organic solvent, such as isopropanol, acetonitrile, or methanol, to the blood sample containing the internal standard (PAPEth-d5). The solvent precipitates proteins, which are then removed by centrifugation. The resulting supernatant containing PEth and the internal standard is then analyzed by LC-MS/MS.

• Liquid-Liquid Extraction (LLE): In this method, after protein precipitation, a non-polar solvent like n-hexane is added to the supernatant. This allows for further purification of the sample by separating the lipids (including PEth) into the organic phase.

• Supported Liquid Extraction (SLE): This technique utilizes a 96-well plate format where the sample is loaded onto a solid support. An organic solvent is then used to elute the analytes, providing a clean extract for analysis.

Below is a DOT script for a diagram illustrating a typical protein precipitation workflow.

Caption: A typical workflow for PEth quantification using protein precipitation.

2. LC-MS/MS Analysis

The extracted sample is injected into a liquid chromatography system coupled with a tandem mass spectrometer.

• Liquid Chromatography (LC): Reversed-phase chromatography is commonly used to separate PEth from other components in the extract. A C8 or C18 column is often employed with a mobile phase gradient consisting of an aqueous component (e.g., ammonium (B1175870) formate) and an organic component (e.g., acetonitrile/isopropanol).

• Tandem Mass Spectrometry (MS/MS): The mass spectrometer is typically operated in negative electrospray ionization (ESI-) mode. Multiple reaction monitoring (MRM) is used for quantification, where specific precursor-to-product ion transitions for both PEth 16:0/18:1 and the internal standard (PAPEth-d5) are monitored.

The logical relationship for quantification is based on the ratio of the analyte peak area to the internal standard peak area.

Caption: The principle of PEth quantification using an internal standard.

Conclusion

The available data strongly support the use of PAPEth-d5 (PEth 16:0/18:1-d5) as the internal standard of choice for the accurate and precise quantification of PEth 16:0/18:1. LC-MS/MS methods validated with this internal standard consistently demonstrate high levels of performance across various laboratories and sample preparation techniques. The use of a deuterated internal standard effectively compensates for analytical variability, leading to reliable and reproducible results that are essential for both clinical diagnostics and research applications in the field of alcohol-related studies. While other internal standards exist, deuterated PEth provides the closest possible chemical and physical match to the analyte, making it the superior option for robust and accurate PEth quantification.

References

• 1. Development and Validation of an LC-MS/MS Method to Quantify the Alcohol Biomarker Phosphatidylethanol 16:0/18:1 in Dried Blood Spots for Clinical Research Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of the quantification of phosphatidylethanol (PEth) 16:0/18:1 concentrations in TASSO-M20 devices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Phosphatidylethanol (PEth) Quantification Methods Using PAPEth-d5

Introduction to Phosphatidylethanol (PEth) and the Role of PAPEth-d5

Phosphatidylethanol (PEth) is an abnormal phospholipid formed in cell membranes exclusively in the presence of ethanol. This makes it a highly specific and sensitive direct biomarker for alcohol consumption, with a detection window of up to several weeks.[1][2][3] The most abundant and commonly measured PEth homolog in blood is 16:0/18:1.[2] Accurate quantification of PEth is crucial in clinical and forensic settings for monitoring alcohol abstinence and assessing drinking behaviors.[4]

Modern analytical methods, predominantly Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), are employed for the reliable quantification of PEth. To ensure the accuracy and precision of these methods, a stable isotope-labeled internal standard (IS) is essential. PAPEth-d5 (d5-phosphatidylethanol 16:0/18:1) serves as the gold-standard internal standard for this analysis. It is chemically and physically almost identical to the target analyte, PEth 16:0/18:1, ensuring it co-behaves throughout the sample preparation and analysis process. This mimicry allows it to compensate for variations in extraction efficiency, matrix effects, and instrument response, leading to highly reliable results.

This guide provides a comparative overview of different LC-MS/MS methods validated for the quantification of PEth 16:0/18:1, all utilizing PAPEth-d5 as the internal standard. We will delve into their experimental protocols and performance characteristics.

Methodology Comparison

The cross-validation of analytical methods is critical to ensure that results are consistent and reliable across different laboratory setups, sample collection techniques, and patient populations. Here, we compare three distinct, validated LC-MS/MS methods for PEth 16:0/18:1 analysis from whole blood and Dried Blood Spots (DBS), a common sample matrix for PEth testing due to its stability benefits.

Workflow for PEth Analysis using LC-MS/MS

Caption: General experimental workflow for PEth quantification.

Quantitative Performance Data

The performance of three distinct LC-MS/MS methods is summarized below. All methods utilize PAPEth-d5 as the internal standard.

• Method 1: A high-throughput UPLC®-MS/MS method using simple protein precipitation for extraction from whole blood.

• Method 2: A UPLC-MS/MS method employing Solid Phase Extraction (SPE) for sample clean-up from whole blood.

• Method 3: An LC-MS/MS method optimized for Dried Blood Spot (DBS) samples, involving methanol (B129727) extraction.

Parameter	Method 1: Protein Precipitation	Method 2: Solid Phase Extraction (SPE)	Method 3: Dried Blood Spot (DBS)
Matrix	Whole Blood	Whole Blood	Dried Blood Spot
Linearity Range	0.05 - 4.00 µM (35 - 2812 ng/mL)	10 - 1000 ng/mL (0.014 - 1.4 µM)	10 - 1000 ng/mL
Correlation (R²)	≥ 0.999	> 0.99 (Implied)	Not explicitly stated, standard for validated methods
Limit of Quantification (LOQ)	0.03 µM (21 ng/mL)	10 ng/mL (0.014 µM)	10 ng/mL
Intra-Assay Precision (%CV)	≤ 7.1%	< 13%	Not explicitly stated, but method met standards
Inter-Assay Precision (%CV)	0.4 - 3.3%	< 13%	Not explicitly stated, but method met standards
Accuracy (% Recovery / Bias)	95 - 102%	Within 15% of target	Complied with international standards
Extraction Recovery	95 - 102%	~79%	Not explicitly stated, but method met standards
Matrix Effects (IS Corrected)	107 - 112%	< 13% ion suppression	Complied with international standards

Detailed Experimental Protocols

Method 1: High-Throughput UPLC®-MS/MS with Protein Precipitation

• Sample Preparation:

  • Pipette 150 µL of whole blood into a tube.

  • Add 450 µL of 2-propanol containing the internal standard, PAPEth-d5 (final concentration 0.55 µM).

  • Vortex mix thoroughly to precipitate proteins.

  • Centrifuge the sample.

  • Transfer the supernatant for analysis.

• LC-MS/MS Analysis:

  • System: UPLC®-MS/MS system.

  • Column: BEH-phenyl (2.1 × 30 mm, 1.7 µm).

  • Mobile Phase: Gradient elution with Ammonium (B1175870) formate (B1220265) (5 mM, pH 10.1) and acetonitrile (B52724).

  • Flow Rate: 0.5 mL/min.

  • Ionization: Negative Electrospray Ionization (ESI-).

  • Detection: Multiple Reaction Monitoring (MRM).

    • PEth 16:0/18:1 transitions: m/z 701.7 > 255.2 and 701.7 > 281.3.

    • PAPEth-d5 transition: m/z 706.7 > 255.3.

Method 2: UPLC-MS/MS with Solid Phase Extraction (SPE)

• Sample Preparation:

  • To 100 µL of whole blood, add 200 µL of isopropanol (B130326) containing PAPEth-d5 (50 ng/mL).

  • Vortex mix for 5-10 seconds.

  • Add 800 µL of acetonitrile with 0.1% formic acid and vortex again.

  • Perform Solid Phase Extraction using an Ostro Pass-Through Sample Preparation plate.

  • Elute the analyte using a solvent mixture (e.g., 60:20:20 ACN:Water:IPA).

• LC-MS/MS Analysis:

  • System: ACQUITY UPLC I-Class PLUS with a Xevo TQ-S micro Mass Spectrometer.

  • Column: C8 column.

  • Mobile Phase: Gradient elution with a strong mobile phase B (e.g., 50:50 ACN:IPA).

  • Ionization: Negative Electrospray Ionization (ESI-).

  • Detection: MRM (specific transitions not detailed in the abstract but would be similar to Method 1).

Method 3: LC-MS/MS for Dried Blood Spots (DBS)

• Sample Preparation:

  • Prepare DBS by spotting 20 µL of whole blood onto a card.

  • Extract the DBS with 1 mL of methanol containing the internal standard, PAPEth-d5 (0.02 ng/µL).

  • The extract is then processed for injection.

• LC-MS/MS Analysis:

  • System: UPLC tandem mass spectrometry.

  • Column: BEH C18 (2.1 x 150mm, 1.7µm).

  • Mobile Phase: Isocratic run using methanol and 25 mM ammonium acetate (B1210297) buffer.

  • Run Time: 7 minutes.

  • Ionization: Negative Electrospray Ionization (ESI-).

  • Detection: Multiple Reaction Monitoring (MRM).

Signaling Pathway and Logical Relationships

The use of a stable isotope-labeled internal standard like PAPEth-d5 is based on the principle of isotope dilution mass spectrometry. The logic is that the analyte and the internal standard will behave identically during the analytical process, thus any sample loss or signal variation will affect both equally.

Caption: The principle of isotope dilution using PAPEth-d5.

Conclusion

The cross-validation of methods for quantifying PEth demonstrates that robust and reliable results can be achieved using different sample preparation techniques, from simple protein precipitation to more involved solid-phase extraction and dried blood spot analysis. The consistent element across these high-performing methods is the use of the deuterated internal standard, PAPEth-d5. It effectively corrects for analytical variability, ensuring that whether the method is optimized for high-throughput clinical screening or detailed forensic analysis, the final reported concentration is accurate and defensible. When choosing a method, laboratories should consider factors such as required throughput, available instrumentation, and sample matrix (whole blood vs. DBS), with the assurance that validated protocols using PAPEth-d5 provide a solid foundation for precise PEth quantification.

References

• 1. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]
• 3. sciex.com [sciex.com]
• 4. VALIDATION OF BLOOD PHOSPHATIDYLETHANOL AS AN ALCOHOL CONSUMPTION BIOMARKER IN PATIENTS WITH CHRONIC LIVER DISEASE - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Proficiency Testing in Clinical Laboratories: A Comparative Guide to PAPEth-d5

For Researchers, Scientists, and Drug Development Professionals

The accurate detection and quantification of alcohol consumption are critical in various clinical and research settings. Phosphatidylethanol (B1425624) (PEth) has emerged as a highly specific and sensitive biomarker for monitoring alcohol intake. Within the analytical landscape, the use of internal standards is paramount for achieving reliable and reproducible results, a cornerstone of successful proficiency testing. This guide provides a comprehensive comparison of PAPEth-d5 as an internal standard in the context of PEth analysis for proficiency testing, alongside other alcohol biomarkers.

The Role of PAPEth-d5 in Accurate PEth Quantification

1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5 (PAPEth-d5) is a deuterated analog of a common phosphatidylethanol (PEth) species.[1] In clinical laboratories, its primary role is as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of endogenous PEth in whole blood samples.[2][3][4] The use of a stable isotope-labeled internal standard like PAPEth-d5 is crucial for correcting variations that can occur during sample preparation and analysis, thereby ensuring the accuracy and precision of the measurement. This is a fundamental aspect of robust analytical methodology, which in turn is essential for reliable performance in external quality assessment (EQA) or proficiency testing (PT) schemes.[5]

Comparative Analysis of Alcohol Biomarkers

Proficiency testing programs for alcohol biomarkers assess a laboratory's ability to accurately measure various markers. The choice of biomarker depends on the desired window of detection and the clinical or research question at hand. Below is a comparative summary of key alcohol biomarkers.

Biomarker	Matrix	Window of Detection	Advantages	Disadvantages
Phosphatidylethanol (PEth)	Whole Blood	Up to 2-4 weeks	High specificity (requires ethanol (B145695) for formation), good correlation with alcohol intake.[5][6]	Longer turnaround time for analysis compared to breathalyzers.
Ethyl Glucuronide (EtG) & Ethyl Sulfate (EtS)	Urine, Hair, Blood	Urine: up to 5 days; Hair: months	Highly sensitive for recent alcohol consumption.	Potential for false positives from incidental alcohol exposure (e.g., hand sanitizers).
Carbohydrate-Deficient Transferrin (CDT)	Serum	2-4 weeks	Marker of chronic, heavy alcohol consumption.	Lower sensitivity than PEth, can be influenced by certain medical conditions and gender.[7]
Gamma-Glutamyl Transferase (GGT)	Serum	Weeks to months	Widely available, inexpensive.	Low specificity; elevated levels can be caused by various liver conditions and medications not related to alcohol.[7]
Mean Corpuscular Volume (MCV)	Whole Blood	Months	Part of a standard complete blood count.	Low sensitivity and specificity for alcohol use.[7]

Signaling Pathway of PEth Formation

The formation of PEth is a direct consequence of alcohol consumption, making it a highly specific biomarker. The following diagram illustrates the enzymatic reaction catalyzed by phospholipase D (PLD) in the presence of ethanol.

Caption: Enzymatic formation of PEth via transphosphatidylation in the presence of ethanol.

Experimental Workflow for PEth Analysis using PAPEth-d5

The accurate quantification of PEth in a clinical laboratory setting, particularly for proficiency testing, follows a standardized workflow. The inclusion of PAPEth-d5 as an internal standard is a critical step in this process.

Caption: A typical workflow for the quantitative analysis of PEth in whole blood.

Experimental Protocols

Principle

The quantitative analysis of PEth in whole blood is performed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). A known amount of a deuterated internal standard, PAPEth-d5, is added to the sample at the beginning of the extraction procedure. This allows for accurate quantification by correcting for any loss of analyte during sample preparation and for variations in instrument response.

Materials and Reagents

• Whole blood samples (patient, quality control, or proficiency testing material)

• PAPEth-d5 internal standard solution (e.g., in methanol (B129727) or isopropanol)

• Protein precipitation solvent (e.g., isopropanol, acetonitrile)

• LC-MS/MS grade water

• LC-MS/MS grade mobile phase solvents (e.g., acetonitrile, methanol, ammonium (B1175870) formate)

• Calibrators and quality control materials with known PEth concentrations

Sample Preparation

• Aliquoting: Aliquot a precise volume of whole blood (e.g., 50-100 µL) into a microcentrifuge tube.

• Internal Standard Addition: Add a precise volume of the PAPEth-d5 internal standard solution to each sample, calibrator, and quality control.

• Protein Precipitation: Add a specified volume of cold protein precipitation solvent (e.g., 3-4 times the sample volume).

• Vortexing: Vortex the samples vigorously to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., 10,000 x g) for a sufficient time (e.g., 5-10 minutes) to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis, avoiding disturbance of the protein pellet.

• Evaporation and Reconstitution (Optional): The supernatant may be evaporated to dryness under a stream of nitrogen and reconstituted in the initial mobile phase to concentrate the sample and improve compatibility with the LC system.

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column (e.g., C8, C18, or phenyl-hexyl).

• Mobile Phase: A gradient of aqueous and organic mobile phases, often containing a modifier like ammonium formate (B1220265) to improve ionization.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in Multiple Reaction Monitoring (MRM) mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for the target PEth homolog (e.g., PEth 16:0/18:1) and for the PAPEth-d5 internal standard. For example:

  • PEth 16:0/18:1: m/z 701.5 -> 255.2 (palmitate) and/or m/z 701.5 -> 281.2 (oleate)

  • PAPEth-d5: m/z 706.5 -> 255.2 and/or m/z 706.5 -> 281.2

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for the specific MRM transitions of the endogenous PEth and the PAPEth-d5 internal standard.

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio of the PEth calibrators to the internal standard against their known concentrations. A linear regression with a weighting factor is typically used.

• Quantification of Unknowns: Determine the concentration of PEth in the unknown samples (patient, QC, or PT samples) by interpolating their peak area ratios from the calibration curve.

Conclusion

The use of PAPEth-d5 as an internal standard is a critical component of a robust and reliable method for the quantification of PEth in clinical and research laboratories. Its application ensures the accuracy necessary to meet the stringent requirements of proficiency testing programs. While various biomarkers for alcohol consumption exist, PEth analysis, when performed with appropriate internal standards like PAPEth-d5, offers superior specificity for monitoring alcohol intake over a period of weeks. This guide provides the foundational knowledge for professionals to understand and implement high-quality PEth analysis in their laboratories.

References

• 1. redhotdiagnostics.com [redhotdiagnostics.com]
• 2. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Validation of the quantification of phosphatidylethanol (PEth) 16:0/18:1 concentrations in TASSO-M20 devices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The alcohol biomarker phosphatidylethanol (PEth) - test performance and experiences from routine analysis and external quality assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Beyond the baseline: quantification of two phosphatidylethanol homologues in whole blood by LC–MS-MS and retrospective data analysis from a National Reference Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 7. peth-net.org [peth-net.org]

The Gold Standard: Unpacking the Advantages of Deuterated Internal Standards Like PAPEth-d5 in Bioanalysis

For researchers, scientists, and drug development professionals, achieving the highest levels of accuracy and precision in quantitative bioanalysis is paramount. The choice of an appropriate internal standard is a critical decision that directly impacts the reliability of data generated from liquid chromatography-mass spectrometry (LC-MS) assays. This guide provides an objective comparison of deuterated internal standards, such as 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5 (PAPEth-d5), with non-deuterated alternatives, supported by experimental data and detailed methodologies.

Stable isotope-labeled internal standards (SIL-IS), particularly deuterated compounds, are widely regarded as the gold standard in quantitative mass spectrometry.[1][2] These standards are chemically identical to the analyte of interest, with the key difference being the substitution of one or more hydrogen atoms with deuterium.[2] This subtle increase in mass allows the mass spectrometer to differentiate between the analyte and the internal standard, while their nearly identical physicochemical properties ensure they behave similarly throughout the analytical process, from sample preparation to detection.[2][3] This co-elution is crucial for effectively mitigating matrix effects, a major source of imprecision and inaccuracy in bioanalytical methods.[4]

In contrast, non-deuterated, or structural analog, internal standards are different chemical entities that are structurally similar to the analyte.[4] While often more readily available and less expensive, their physicochemical properties can differ significantly, leading to variations in chromatographic retention times, extraction recoveries, and ionization efficiencies.[4] These differences can result in poor compensation for matrix effects and, consequently, less reliable quantitative data.[4]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of deuterated internal standards is most evident in their ability to minimize the impact of matrix effects and improve data quality. The following tables summarize key performance differences based on established analytical validation parameters.

Table 1: General Performance Comparison of Internal Standard Types

Performance Parameter	Deuterated Internal Standard (e.g., PAPEth-d5)	Non-Deuterated (Structural Analog) Internal Standard
Matrix Effect Compensation	Excellent: Co-elutes with the analyte, experiencing similar ion suppression or enhancement.[4]	Variable to Poor: Different retention times and ionization efficiencies can lead to dissimilar matrix effects.[4]
Correction for Analyte Recovery	Excellent: Exhibits nearly identical extraction efficiency to the analyte across various conditions.[4]	Variable: Differences in physicochemical properties can lead to inconsistent recovery compared to the analyte.[4]
Accuracy	High: Typically provides a mean bias closer to the nominal value.[5]	Moderate to High: Can be acceptable but is more susceptible to bias due to differential matrix effects and recovery.
Precision	High: Consistently demonstrates low coefficients of variation (%CV).[6]	Moderate to High: Often shows higher %CV values compared to deuterated standards.[6]
Cost & Availability	Higher cost and may require custom synthesis.[4]	Generally lower cost and more readily available.[4]

Table 2: Quantitative Performance Data from Bioanalytical Methods

Analyte	Internal Standard Type	Matrix	Accuracy (% Bias or % of Nominal)	Precision (%CV / %RSD)	Reference
Phenobarbital	Deuterated (Phenobarbital-d5)	Plasma	95% - 102% of nominal	2% - 5%	[6]
Phenobarbital	Structural Analog (Phenytoin)	Plasma	98.51% - 103.98% of nominal	2.35% - 3.05%	[6]
Tacrolimus (B1663567)	Isotope-labeled (TAC-¹³C,D₂)	Whole Blood	99.55% - 100.63%	<3.09%	[7]
Tacrolimus	Structural Analog (Ascomycin)	Whole Blood	97.35% - 101.71%	<3.63%	[7]
Everolimus	Deuterated	-	-	1.8% - 4.5%	[2]
Everolimus	Structural Analog	-	-	2.8% - 5.5%	[2]

Experimental Protocols

To objectively compare the performance of a deuterated and a non-deuterated internal standard, a validation experiment evaluating matrix effects is crucial.

Detailed Methodology: Evaluation of Matrix Effects

Objective: To assess the capability of a deuterated internal standard (PAPEth-d5) versus a structural analog to compensate for matrix effects in a complex biological matrix like whole blood.

Materials:

• Blank whole blood from at least six different sources

• Analyte stock solution (e.g., PAPEth)

• Deuterated internal standard stock solution (PAPEth-d5)

• Structural analog internal standard stock solution

• Reconstitution solvent (e.g., mobile phase)

• Protein precipitation solvent (e.g., isopropanol (B130326) or acetonitrile)

Procedure:

• Sample Set Preparation:

  • Set 1 (Analyte in Neat Solution): Prepare a solution of the analyte in the reconstitution solvent at a known concentration (e.g., mid-range of the calibration curve).

  • Set 2 (Analyte in Post-Extraction Spiked Matrix): Extract blank whole blood samples from the six different sources using protein precipitation. Spike the extracted blank matrix with the analyte at the same concentration as in Set 1.

  • Set 3 (Internal Standards in Neat Solution): Prepare separate solutions of the deuterated IS and the structural analog IS in the reconstitution solvent at the concentration that will be used in the final assay.

  • Set 4 (Internal Standards in Post-Extraction Spiked Matrix): Extract blank whole blood samples from the six different sources. Spike the extracted blank matrix with the deuterated IS and the structural analog IS at the same concentrations as in Set 3.

• Sample Analysis: Analyze all prepared samples by LC-MS/MS.

• Data Analysis and Calculation:

  • Matrix Factor (MF): The matrix factor is calculated as the ratio of the peak area of the analyte or IS in the presence of matrix (Set 2 and Set 4) to the peak area in the absence of matrix (Set 1 and Set 3).

    • An MF of 1 indicates no matrix effect.

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

  • IS-Normalized Matrix Factor: Calculate the ratio of the analyte MF to the IS MF for each of the six matrix sources for both the deuterated and the structural analog internal standards.

  • Coefficient of Variation (CV) of the IS-Normalized MF: Calculate the %CV of the IS-normalized MF across the six matrix sources for both internal standards. A lower %CV indicates better compensation for the variability of the matrix effect.[1]

Example LC-MS/MS Protocol for PEth Analysis using PAPEth-d5

This protocol provides a general framework for the quantitative analysis of phosphatidylethanol (B1425624) (PEth) homologues, for which PAPEth-d5 would be a suitable internal standard.

1. Sample Preparation (Protein Precipitation): [8]

• To 150 µL of whole blood, add 450 µL of isopropanol containing the internal standard (e.g., PEth-d5 at 0.55 µM).

• Vortex vigorously to ensure complete protein precipitation.

• Centrifuge the sample to pellet the precipitated proteins.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions: [8]

• LC System: UPLC® system

• Column: BEH-phenyl (2.1 x 30 mm, 1.7 µm)

• Mobile Phase A: 5 mM ammonium (B1175870) formate (B1220265) (pH 10.1)

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.5 mL/min

• Gradient: A suitable gradient to separate the analytes of interest.

• Injection Volume: Appropriate volume for the system.

• MS System: Tandem quadrupole mass spectrometer

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • PEth 16:0/18:1: m/z 701.7 > 255.2 and 701.7 > 281.3

  • PEth-d5: m/z 706.7 > 255.3

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the underlying principle of using a deuterated internal standard.

Caption: Experimental workflow for bioanalysis using an internal standard.

Caption: Compensation for analytical variability using a deuterated standard.

Conclusion

The use of a deuterated internal standard like PAPEth-d5 provides a robust and reliable method for the accurate quantification of the corresponding analyte in complex biological matrices. Its ability to mimic the behavior of the analyte throughout the analytical process effectively compensates for a wide range of potential errors, leading to data of the highest quality and integrity.[5][6] For researchers and scientists in drug development and other fields requiring precise bioanalysis, the adoption of deuterated internal standards is a critical step towards achieving unequivocal and defensible results. While structural analogs can be employed, they necessitate more extensive validation to ensure they do not compromise data accuracy and precision.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Isotope-labeled versus analog internal standard in LC-MS/MS method for tacrolimus determination in human whole blood samples - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]

Decoding Alcohol Consumption: A Comparative Guide to Phosphatidylethanol (PEth) Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of analytical methods for the quantification of phosphatidylethanol (B1425624) (PEth), a highly specific and sensitive biomarker for alcohol consumption. We will delve into the limits of detection (LOD) and quantification (LOQ) for PEth, with a particular focus on the use of its deuterated internal standard, PEth-d5, in enhancing analytical accuracy. This document will also present a comparative analysis with other alcohol biomarkers and provide detailed experimental protocols for the quantification of PEth 16:0/18:1, the most abundant PEth homologue.

Performance Comparison: PEth vs. Other Alcohol Biomarkers

The use of biomarkers is crucial for the objective assessment of alcohol consumption, particularly in clinical and research settings.[1][2] Phosphatidylethanol (PEth) has emerged as a superior biomarker due to its high specificity and sensitivity, and a detection window of up to several weeks.[3][4] Unlike traditional biomarkers, which can be influenced by other conditions, PEth is only formed in the presence of ethanol.[4]

Here, we compare the limit of quantification (LOQ) and other key characteristics of PEth with alternative alcohol biomarkers.

Biomarker	Matrix	Limit of Quantification (LOQ)	Detection Window	Remarks
Phosphatidylethanol (PEth 16:0/18:1)	Whole Blood / Dried Blood Spots	1.7 - 20 ng/mL	Up to 2-4 weeks	High specificity and sensitivity. Correlates with alcohol intake.
Ethyl Glucuronide (EtG)	Urine, Hair	Varies by method (typically ng/mL range)	Urine: up to 80 hours; Hair: months	Sensitive marker for recent drinking. Can detect relapse.
Ethyl Sulfate (EtS)	Urine	Varies by method (typically ng/mL range)	Up to 5 days	A direct metabolite of ethanol.
Carbohydrate-Deficient Transferrin (CDT)	Serum	Varies by method	Weeks	Approved by the US FDA. Less sensitive than PEth.
Gamma-Glutamyl Transferase (GGT)	Serum	Varies by laboratory	Weeks to months	Low specificity; can be elevated by other liver conditions.
Aspartate Aminotransferase (AST) / Alanine Aminotransferase (ALT)	Serum	Varies by laboratory	Weeks to months	Low specificity; indicates liver damage, not specific to alcohol.
Mean Corpuscular Volume (MCV)	Whole Blood	Varies by laboratory	Months	Low specificity; affected by various medical conditions.

Limit of Detection (LOD) and Quantification (LOQ) of PEth 16:0/18:1

The determination of PEth is most commonly performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique that offers high sensitivity and specificity. The use of a deuterated internal standard, such as PEth 16:0/18:1-d5, is critical for accurate quantification as it compensates for variations in sample preparation and instrument response.

The following table summarizes the LOD and LOQ values for PEth 16:0/18:1 reported in various studies utilizing LC-MS/MS with PEth-d5 as an internal standard.

Analytical Method	LOD	LOQ	Reference
UPLC®-MSMS	Not explicitly stated	0.03 μM (approximately 21 ng/mL)
UHPLC-MS/MS	Not explicitly stated	1.7 ng/mL
LC-MS/MS (Liquid Blood)	5 ng/mL	16 ng/mL
LC-MS/MS	2 to 5 ng/mL	8 to 10 ng/mL
UHPLC-QTOF-HRMS / UHPLC-MS/MS (DBS)	19.8 ng/mL	39.7 ng/mL
LC-MS/MS	Not explicitly stated	10 ng/mL
LC-MS/MS	5.2 ng/mL	<35 ng/mL
LC-MS	≤ 0.02 µmol/L (approx. 14 ng/mL)	≤ 0.1 µmol/L (approx. 70 ng/mL)
UPLC-MS/MS (DBS)	3.2 - 3.4 ng/mL	6.6 - 7.7 ng/mL

Note: Conversion from µM to ng/mL for PEth 16:0/18:1 is approximated using a molar mass of ~702.0 g/mol .

Experimental Protocols

Accurate and reproducible quantification of PEth requires meticulously validated experimental protocols. Below are detailed methodologies for the analysis of PEth 16:0/18:1 in whole blood and dried blood spots (DBS) using LC-MS/MS with PEth-d5 as an internal standard.

Method 1: Protein Precipitation for PEth Analysis in Whole Blood

This method is a rapid and straightforward approach for sample preparation.

1. Sample Preparation:

• To 150 μL of whole blood, add 450 μL of 2-propanol containing the internal standard, PEth-d5 (at a concentration of 0.55 μM).

• Vortex the mixture vigorously to precipitate proteins.

• Centrifuge the sample to pellet the precipitated proteins.

• Transfer the supernatant to a clean vial for analysis.

2. LC-MS/MS Analysis:

• Chromatography: Utilize a UPLC system with a BEH-phenyl column (2.1 × 30 mm, 1.7 μm).

• Mobile Phase: Employ a gradient elution with a combination of ammonium (B1175870) formate (B1220265) (5 mM, pH 10.1) and acetonitrile.

• Flow Rate: 0.5 mL/min.

• Mass Spectrometry: Operate the mass spectrometer in negative ion mode with multiple reaction monitoring (MRM).

• MRM Transitions:

  • PEth 16:0/18:1: m/z 701.7 > 255.2 and 701.7 > 281.3

  • PEth-d5: m/z 706.7 > 255.3

Method 2: Supported Liquid Extraction (SLE) for PEth Analysis in Whole Blood

SLE offers a cleaner extract compared to protein precipitation, potentially reducing matrix effects.

1. Sample Preparation:

• Prepare calibrators and quality control samples in whole blood.

• Use PEth 16:0/18:1-D5 as the internal standard.

• Perform a 96-well supported liquid extraction.

• Use a mixture of tert-butyl methyl ether and 2-propanol (5:1, v:v) as the organic eluent.

2. UHPLC-MS/MS Analysis:

• The developed UHPLC-MS/MS method should be fully validated for whole blood analysis.

Method 3: Dried Blood Spot (DBS) Analysis

DBS sampling is minimally invasive and offers advantages in sample storage and transportation.

1. Sample Preparation:

• Spot a defined volume of whole blood (e.g., 20 μL) onto a DBS card and allow it to dry completely.

• Extract the DBS with 1 mL of methanol (B129727) containing the internal standards.

• Alternatively, for TASSO-M20 devices, use 1 mL of methanol spiked with 10 μL of a 0.1 μg/mL PEth 16:0/18:1-d5 internal standard solution.

2. LC-MS/MS Analysis:

• The analytical parameters are generally similar to those used for whole blood analysis, with potential modifications to the chromatography to handle the different sample matrix.

Visualizing the Analytical Workflow

The following diagram illustrates the typical workflow for the quantification of PEth using LC-MS/MS with an internal standard.

Caption: Workflow for PEth quantification using LC-MS/MS.

This comprehensive guide highlights the superior performance of PEth as a biomarker for alcohol consumption and provides the necessary details for its accurate quantification. The use of a deuterated internal standard like PEth-d5 in conjunction with sensitive analytical techniques such as LC-MS/MS is paramount for obtaining reliable and defensible results in both research and clinical applications.

References

• 1. clinmedjournals.org [clinmedjournals.org]
• 2. Biomarkers for Alcohol Use and Abuse: A Summary - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

A Researcher's Guide to Selecting a PAPEth-d5 Supplier for Preclinical Research

For researchers and drug development professionals utilizing 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5 (PAPEth-d5) as an internal standard in mass spectrometry-based assays, the choice of supplier is a critical factor that can influence the accuracy and reliability of experimental results. This guide provides a comparative overview of commercially available PAPEth-d5, focusing on key product specifications to aid in the selection process.

Comparison of PAPEth-d5 and POPEth-d5 Suppliers

The primary deuterated PEth of interest is PAPEth-d5, which incorporates the arachidonoyl fatty acid at the sn-2 position. A common alternative is POPEth-d5, which has an oleoyl (B10858665) fatty acid at this position. The choice between these will depend on the specific PEth species being quantified in a given study.

Below is a summary of the available information for PAPEth-d5 and POPEth-d5 from various suppliers.

Table 1: Supplier Comparison for PAPEth-d5

Supplier	Product Name	Catalog No.	Purity	Available Quantities	Price (USD)
Echelon Biosciences	d5-PAPEth	L-6055	>90%	500 µg 1 mg	$158 $292
MedChemExpress	PAPEth-d5	HY-146953S	Information not readily available	Information not readily available	Information not readily available
BOC Sciences	PAPEth-[d5]	BLP-013404	Information not readily available	Information not readily available	Information not readily available

Table 2: Supplier Comparison for POPEth-d5

Supplier	Product Name	Catalog No.	Purity	Available Quantities	Price (USD)
Echelon Biosciences	d5-POPEth	L-6051	>90%	1 mg	$292
MedChemExpress	POPEth-d5	HY-146952S	98.0%	Information not readily available	Information not readily available
BOC Sciences	POPEth-[d5]	BLP-013402	Information not readily available	Information not readily available	Information not readily available

Note: Pricing and availability are subject to change. Please consult the suppliers' websites for the most current information.

Experimental Protocols

The primary application of PAPEth-d5 is as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of endogenous PEth. A general workflow for such an analysis is outlined below.

Safety & Regulatory Compliance

Navigating the Safe Disposal of PAPEth-d5: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides essential procedural information for the safe disposal of PAPEth-d5, a deuterated form of Phosphatidylethanol. Adherence to these guidelines is critical for minimizing risks and complying with regulatory standards.

PAPEth-d5 Safety and Handling Profile

Before proceeding with disposal, it is crucial to be aware of the known characteristics and handling requirements of PAPEth-d5. The following table summarizes key safety and storage information.

Parameter	Information	Citation
Storage Temperature	Room temperature in the continental US; may vary elsewhere. Recommended long-term storage at -20°C.	[1][2]
Chemical Stability	Material is stable under normal conditions.	[3]
Known Hazards	Harmful if swallowed. May cause damage to organs through prolonged or repeated exposure.	[4]
Personal Protective Equipment (PPE)	Wear protective gloves, clothing, and eye/face protection. In case of insufficient ventilation, wear suitable respiratory equipment.	[4][5]
First Aid - Skin Contact	Remove contaminated clothing and wash skin with soap and water.	[3][4]
First Aid - Eye Contact	Rinse thoroughly with clean water for at least 15 minutes.	[3][4]
First Aid - Ingestion	Do not induce vomiting. Rinse mouth with water and seek medical attention.	[3][4]
Fire Extinguishing Media	Alcohol-resistant foam, carbon dioxide (CO2), dry sand, or water spray. Do not use a water jet.	[3]

Step-by-Step Disposal Protocol for PAPEth-d5

The following protocol outlines the necessary steps for the proper disposal of PAPEth-d5 from a laboratory setting. This procedure is designed to be a general guideline; always consult your institution's specific environmental health and safety (EHS) protocols.

1. Waste Identification and Classification:

• Clearly label PAPEth-d5 waste as "Hazardous Chemical Waste."
• Include the full chemical name: 1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol-d5.
• Note any solvents or other chemicals mixed with the PAPEth-d5 waste.

2. Segregation:

• Do not mix PAPEth-d5 waste with other categories of waste, such as biological, radioactive, or non-hazardous waste.
• If dissolved in a solvent, segregate it with the appropriate solvent waste stream (e.g., halogenated or non-halogenated solvents).

3. Containment:

• Use a dedicated, leak-proof, and chemically compatible waste container. The container must be in good condition with a secure, tightly fitting lid.
• The container should be clearly labeled with the words "Hazardous Waste" and the specific contents.
• Store the sealed waste container in a designated, well-ventilated, and secure waste accumulation area.

4. Documentation:

• Maintain a log of the accumulated waste, noting the chemical name, quantity, and date of addition to the waste container.

5. Disposal Request and Handover:

• Once the waste container is full or ready for disposal, contact your institution's EHS department or a certified hazardous waste disposal contractor.
• Provide them with the completed waste documentation.
• Follow their specific instructions for the pickup and handover of the waste.

6. Decontamination:

• Thoroughly decontaminate any laboratory equipment, surfaces, and personal protective equipment that came into contact with PAPEth-d5. Use an appropriate cleaning agent and dispose of the cleaning materials as hazardous waste if necessary.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the PAPEth-d5 disposal procedure, from initial handling to final removal by a certified service.

PAPEth-d5 Disposal Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. d5-PAPEth - Echelon Biosciences [echelon-inc.com]
• 3. media.adeo.com [media.adeo.com]
• 4. esschemco.com [esschemco.com]
• 5. labelsds.com [labelsds.com]